(Chloromethoxy)trimethylsilane

• CAS: 23586-77-8

Core Science & Biosynthesis

Comparative Analysis: (Chloromethyl)trimethylsilane vs. (Chloromethoxy)trimethylsilane

The following technical guide provides an in-depth comparative analysis of (Chloromethyl)trimethylsilane and (Chloromethoxy)trimethylsilane .

Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Development Scientists

Executive Summary: The Stability-Utility Paradox

In organosilicon chemistry, the insertion of a single oxygen atom between the silicon center and the chloromethyl group fundamentally inverts the reagent's reactivity profile, stability, and application scope.

• (Chloromethyl)trimethylsilane (

  ): A robust, commercially stable alkylating agent. It acts as a linchpin in "Silicon-Staple" chemistries like the Peterson olefination, providing a reliable method for introducing methylene groups or converting carbonyls to alkenes.

• (Chloromethoxy)trimethylsilane (

  ): A highly labile, hydrolytically sensitive -chloro ether.[1] It functions as a "Formaldehyde Equivalent" or a transient protecting group precursor. Due to the -oxygen effect, it is significantly more electrophilic—and carcinogenic—than its alkyl counterpart.

Key Takeaway for Drug Development: While

is a standard building block for carbon scaffolding, is rarely isolated. In medicinal chemistry, its structural role is almost exclusively filled by the more stable homologue SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride), which prevents the rapid hydrolysis inherent to the linkage.

Structural & Electronic Divergence

The distinct behaviors of these two compounds are dictated by the electronic influence of the atom

to the chloromethyl group.

Comparative Properties Table

Feature	(Chloromethyl)trimethylsilane	(Chloromethoxy)trimethylsilane
Formula
CAS	2344-80-1	23586-77-8
Electronic Effect	-Silicon Effect (Stabilizes -cation)	-Oxygen Effect (Lone pair donation)
Reactivity Class	Alkyl Halide (Sterically hindered)	-Chloro Ether (Hard Electrophile)
Hydrolytic Stability	High (Requires forcing conditions)	Very Low (Explosive hydrolysis to HCl/CH₂O)
Primary Mechanism	(Slow) / Radical / Grignard Formation	(Rapid, via Oxocarbenium ion)
Drug Dev Role	Peterson Olefination, Homologation	N/O-Alkylation, Formaldehyde equivalent

Mechanistic Insight: The Alpha-Effect

The Silicon Barrier (

): Silicon is electropositive, creating a dipole directed toward the carbon. However, the bond is relatively strong. Nucleophilic attack is sterically hindered by the bulky trimethylsilyl group. Consequently, this reagent requires activation (e.g., conversion to a Grignard or Lithio-species) to function effectively as a nucleophile, or strong nucleophiles to displace the chloride.

The Oxygen Accelerator (

): The oxygen atom possesses lone pairs that can stabilize the incipient carbocation formed upon chloride departure. This creates a resonance-stabilized oxocarbenium ion ( ). This makes the compound an extremely potent electrophile, capable of alkylating weak nucleophiles under mild conditions, but also renders it prone to rapid decomposition by atmospheric moisture.

Synthetic Applications & Causality

(Chloromethyl)trimethylsilane: The Carbon Staple

This reagent is the precursor to Trimethylsilylmethylmagnesium chloride (Peterson Reagent). Its primary utility lies in converting ketones/aldehydes to terminal alkenes, offering an alternative to the Wittig reaction that is often less sensitive to steric hindrance.

• Peterson Olefination:

  • Conversion to Grignard (

    ).

  • Attack on ketone

    -hydroxysilane.

  • Elimination (Acidic or Basic)

    Alkene.

  • Why use this? The elimination conditions allow control over alkene geometry (E/Z selectivity) based on whether acid or base is used (anti- vs. syn-elimination).

(Chloromethoxy)trimethylsilane: The Transient Linker

Due to instability, this reagent is often generated in situ or used immediately to introduce the

group.

• N-Alkylation: Reacts with secondary amines to form silyloxymethylamines.

• Formaldehyde Equivalent: Upon hydrolysis of the resulting adducts, it releases formaldehyde, acting as a masked form of this volatile aldehyde.

• Differentiation from SEM-Cl: Researchers often confuse this with SEM-Cl.

  • SEM-Cl (

    ): The ethylene spacer isolates the silicon from the oxygen, preventing the "silicon-oxygen" instability. SEM-Cl is the gold standard for protecting nitrogen in heterocycles (e.g., indoles, imidazoles).

  • (Chloromethoxy)trimethylsilane: Lacks this spacer. The

    bond is labile to fluoride ( ) and acid, making the protection much more transient.

Visualization of Reactivity Pathways

The following diagram contrasts the stable, multi-step utility of the Chloromethyl variant with the reactive, decomposition-prone nature of the Chloromethoxy variant.

Caption: Divergent pathways: The stable Carbon-Silicon bond enables Grignard formation (Blue), while the Oxygen-Silicon linkage facilitates rapid electrophilic attack or hydrolytic decomposition (Red).

Experimental Protocols

Protocol A: Preparation of (Trimethylsilyl)methylmagnesium Chloride

Target: Generation of the Peterson Reagent from (Chloromethyl)trimethylsilane.

Safety: This reaction is exothermic. Ensure all glassware is flame-dried and under Argon.

• Activation: In a 3-neck flask equipped with a reflux condenser and addition funnel, place Magnesium turnings (1.2 eq, 29.1 g/mol ). Activate by dry stirring under Argon for 30 mins. Add a crystal of Iodine.

• Initiation: Add anhydrous THF (sufficient to cover Mg). Add 5% of the total volume of (Chloromethyl)trimethylsilane (1.0 eq). Heat gently with a heat gun until the iodine color fades and the solution becomes turbid (initiation).

• Addition: Dilute the remaining silane in THF (1M concentration). Add dropwise to the refluxing mixture over 1 hour.

  • Critical Control: Maintain a gentle reflux driven by the reaction exotherm. If reflux stops, stop addition and reheat.

• Completion: After addition, reflux for an additional 2 hours. Cool to room temperature.

• Titration: Titrate an aliquot against salicylaldehyde phenylhydrazone to determine precise concentration (typically 0.8–0.9 M).

Protocol B: Handling (Chloromethoxy)trimethylsilane (In Situ)

Target: Use as a reactive intermediate (Avoid Isolation).

Safety: CARCINOGEN SUSPECT.

-chloro ethers are alkylating agents. Use a glovebox or high-efficiency fume hood.

• Precursor Mixing: In a flame-dried Schlenk flask under

  , combine Trimethylsilyl chloride (TMSCl, 1.0 eq) and Paraformaldehyde (1.0 eq).

• Catalysis: Add a catalytic amount of

  or keep at if using pre-formed methoxy-silane precursors.

• Trapping: Do not attempt to distill. Add the substrate (e.g., secondary amine) and a non-nucleophilic base (DIPEA) directly to the mixture at

  .

• Quench: Quench with saturated

  . Note that the bond may cleave during workup if the pH is not strictly controlled, yielding the free hydroxymethyl ( ) or simply formaldehyde and the amine.

Safety & Regulatory (E-E-A-T)

Compound	Hazard Class	Critical Safety Note
(Chloromethyl)trimethylsilane	Flammable Liquid (Cat 2), Skin Corr.[2] (1B)	Corrosive.[2][3] Reacts with water to release HCl, but reaction is manageable. Standard organosilane handling applies.
(Chloromethoxy)trimethylsilane	Carcinogen (Cat 1B) , Acute Tox.	High Risk. Structural analog to Bis(chloromethyl)ether (BCME). The -chloro ether moiety is a potent alkylator of DNA. Hydrolysis releases Formaldehyde (carcinogen) and HCl.

Disposal:

• TMS-CH2-Cl: Quench with isopropanol/hexanes, then water.

• TMS-O-CH2-Cl: Quench immediately with aqueous ammonia or dilute NaOH to destroy the alkylating potential and neutralize acid.

References

• Sigma-Aldrich. (Chloromethyl)trimethylsilane Safety Data Sheet (SDS). Retrieved from

• TCI Chemicals. (Chloromethyl)trimethylsilane Product Specifications and Reactivity. Retrieved from

• PubChem. (Chloromethyl)trimethylsilane Compound Summary (CID 75361).[4] National Library of Medicine. Retrieved from

• Gundersen, L. L., & Benneche, T. (1991).[1] Evidence for the Formation of Chloromethoxy(trimethyl)silane.[1][5] Acta Chemica Scandinavica. (Discusses the instability and in-situ generation). Retrieved from [1]

• VulcanChem. (Chloromethoxy)trimethylsilane Structure and Properties. (Provides CAS 23586-77-8 verification). Retrieved from

Sources

• 1. scispace.com [scispace.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. (Trimethylsilyl)methyl chloride - Wikipedia [en.wikipedia.org]
• 5. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]

Technical Deep Dive: Trimethylsilyloxymethyl Chloride (SEM-Cl) in Drug Discovery

Executive Summary

In the high-stakes arena of drug discovery, Trimethylsilyloxymethyl chloride (SEM-Cl) serves as a pivotal tactical reagent. It is not merely a blocking group; it is a regio-directing tool that enables complex functionalization of bioactive heterocycles—scaffolds ubiquitous in oncology and kinase inhibitor pipelines.

This guide moves beyond basic textbook definitions to explore the strategic application of SEM-Cl. We analyze its role in Late-Stage Functionalization (LSF) , its orthogonality in multi-step natural product synthesis (e.g., Halichondrin B analogs), and the specific protocols required to handle its unique fluoride-labile nature.

Part 1: The Reagent Profile & Chemical Logic

Structural Mechanics

SEM-Cl ($ \text{Me}_3\text{SiCH}_2\text{CH}_2\text{OCH}_2\text{Cl} $) functions as a "lipophilic umbrella." Structurally, it combines the reactive chloromethyl ether motif of MOM-Cl with a trimethylsilyl-ethyl "trigger."

• The Anchor: The chloromethyl ether moiety ($ -\text{OCH}_2\text{Cl} $) reacts with nucleophiles (N, O, S) to form a stable acetal-like linkage.

• The Trigger: The silicon atom is positioned

  to the ether oxygen. This is the key to its chemoselectivity. Fluoride ions (F⁻) attack the silicon, triggering a fragmentation cascade (beta-elimination) that releases the protecting group under neutral conditions.[1]

Comparative Advantage: SEM vs. MOM vs. BOM

Why choose SEM over smaller analogs?

Feature	MOM (Methoxymethyl)	SEM (Trimethylsilyloxymethyl)	BOM (Benzyloxymethyl)
Cleavage	Strong Acid (TFA, HCl)	Fluoride (TBAF) or Acid (TFA)	Hydrogenolysis ($ \text{H}_2/\text{Pd} $) or Acid
Lipophilicity	Low	High (Increases solubility in organics)	Moderate
Steric Bulk	Low	High (Blocks adjacent sites)	High
Orthogonality	Not orthogonal to acid-labile groups	Orthogonal to acid-labile groups (e.g., Boc, TBS)	Orthogonal to non-reducing conditions
Primary Use	General protection	Regiocontrol & Orthogonal strategies	Benzyl-protected strategies

Part 2: Strategic Applications in Drug Discovery

Regioselective Lithiation of Heterocycles

This is the "killer application" for SEM-Cl in medicinal chemistry. Heterocycles like indazoles, imidazoles, and pyrroles often have multiple reactive sites.

• The Problem: Direct lithiation of unprotected indazoles often leads to N-lithiation or mixtures.

• The SEM Solution: Protecting the nitrogen with SEM exerts a Directed Ortho Metalation (DoM) effect. The oxygen in the SEM group can coordinate with the lithium base (e.g.,

  -BuLi), directing deprotonation specifically to the C-3 position (for indazoles) or C-2 position (for imidazoles).

Mechanism of Action: The Protection-Deprotection Cycle

The following diagram illustrates the mechanistic pathway for SEM protection of an indole, followed by its specific fluoride-mediated deprotection.

Figure 1: The SEM protection and fluoride-triggered deprotection cycle involving beta-elimination.[1]

Part 3: Experimental Protocols

Protocol A: Protection of Indazoles/Indoles

Context: Standard protection prior to C-H activation.

• Reagents: Sodium Hydride (NaH, 60% dispersion), DMF (anhydrous), SEM-Cl.

• Workflow:

  • Activation: Suspend NaH (1.2 equiv) in anhydrous DMF at 0°C under Argon.

  • Deprotonation: Add the indole/indazole (1.0 equiv) solution in DMF dropwise. Stir for 30–60 min until $ \text{H}_2 $ evolution ceases (solution often turns yellow/orange).

  • Addition: Add SEM-Cl (1.1 equiv) dropwise at 0°C.

  • Reaction: Warm to Room Temperature (RT) and stir for 1–3 hours. Monitor by TLC/LCMS.

  • Quench: Carefully add sat. $ \text{NH}_4\text{Cl} $.[2][3] Extract with EtOAc.

  • Purification: Silica gel chromatography. (Note: SEM products are distinctively lipophilic and move faster than starting material).

Protocol B: Fluoride-Mediated Deprotection (TBAF)

Context: Standard removal.

• Reagents: Tetrabutylammonium fluoride (TBAF) 1M in THF.

• Workflow:

  • Dissolve N-SEM substrate in THF.

  • Add TBAF (3–5 equiv). Note: Excess TBAF is often required for N-SEM compared to O-SEM.

  • Reflux (60–80°C) is often necessary for N-SEM removal (indoles/indazoles are stable; O-SEM cleaves at RT).

  • Critical Workup (The "Emulsion" Fix): TBAF byproducts cause terrible emulsions.

    • Option 1 (Standard): Dilute with $ \text{Et}_2\text{O} $, wash with water x3.

    • Option 2 (Resin - Recommended): Add sulfonic acid resin (e.g., Dowex) and $ \text{CaCO}_3 $ to the reaction mixture. Stir 1h, filter, and evaporate. This removes TBAF without aqueous extraction [1].

Protocol C: Acid-Mediated Deprotection (Magnesium Bromide)

Context: Use when the molecule contains silyl ethers (TBS/TIPS) that must remain intact, or if the substrate is base-sensitive.

• Reagents: $ \text{MgBr}_2 \cdot \text{OEt}_2

  \text{CH}_3\text{NO}_2 $).

• Workflow:

  • Dissolve substrate in $ \text{CH}_3\text{NO}_2 $ or $ \text{Et}_2\text{O} $.

  • Add $ \text{MgBr}_2 \cdot \text{OEt}_2 $ (2–5 equiv).

  • Stir at RT or mild heat (40°C).

  • Mechanism: Mg acts as a Lewis acid coordinating to the ether oxygens, facilitating cleavage without fluoride.

Part 4: Safety & Handling (Critical)

SEM-Cl is a chloromethyl ether derivative . While less volatile than MOM-Cl, it shares similar toxicity risks.

• Carcinogenicity: Chloromethyl ethers are potential alkylating agents and suspected carcinogens. Handle only in a fume hood.

• Inhalation: Strictly avoid inhalation. Use double-gloving (Nitrile/Laminate) when handling pure reagent.

• Quenching: Excess SEM-Cl should be quenched with aqueous ammonium hydroxide or alcohols before disposal to destroy the reactive alkyl chloride.

Part 5: Decision Framework for SEM Usage

When should a medicinal chemist reach for SEM-Cl?

Figure 2: Decision matrix for selecting SEM-Cl based on substrate sensitivity and synthetic goals.

References

• Lipshutz, B. H., & Pegram, J. J. (1980).[1][4]

  -(Trimethylsilyl)ethoxymethyl chloride.[4] A new reagent for the protection of the hydroxyl group.[5] Tetrahedron Letters, 21(35), 3343–3346.[4] Link

• Kocienski, P. J. (2005). Protecting Groups.[4][6][7][8] 3rd Edition, Thieme. (Standard reference for mechanism and stability profiles).

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. 5th Edition, Wiley.

• Nair, R. N., & Bannister, T. D. (2016).[4] Tale of Two Protecting Groups—Boc vs SEM—for Directed Lithiation and C–C Bond Formation on a Pyrrolopyridazinone Core.[4] Organic Process Research & Development, 20(7), 1370–1376.[4] Link[4]

• Higashibayashi, S., et al. (2013). An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation. PMC (NIH), explaining the resin workup method. Link

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. carlroth.com:443 [carlroth.com:443]
• 4. 2-(Trimethylsilyl)ethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 5. Protective effect of 2-(trimethylsilyl)ethoxymethyl chloride_Chemicalbook [chemicalbook.com]
• 6. Trimethylsilyl chloride - Wikipedia [en.wikipedia.org]
• 7. Chloromethyl methyl ether - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]

Beyond the Catalog: The Transient Nature and In Situ Generation of (Chloromethoxy)trimethylsilane

Part 1: Executive Summary & Commercial Reality

Direct Answer: No, (Chloromethoxy)trimethylsilane (CAS 23586-77-8) is not commercially available as a shelf-stable reagent.

Researchers frequently confuse this compound with two chemically distinct, commercially available analogs due to similar nomenclature. It is critical to distinguish between them to avoid experimental failure or safety hazards:

Compound Name	Structure	CAS	Stability	Commercial Status
(Chloromethoxy)trimethylsilane		23586-77-8	Highly Unstable	Unavailable
(Chloromethyl)trimethylsilane		2344-80-1	Stable	Widely Available
Methoxytrimethylsilane		1825-61-2	Stable	Widely Available
(Chloromethoxy)triisopropylsilane		131264-39-6	Stable (TOM-Cl)	Widely Available

(Chloromethoxy)trimethylsilane is an

-chloro silyl ether. It is prone to rapid hydrolysis and polymerization, making it impossible to store or ship. Consequently, it must be generated in situ at low temperatures immediately prior to use.

Part 2: Technical Deep Dive – The Chemistry of Instability

To understand why this reagent cannot be bottled, one must examine the lability of the

linkage.

The Hydrolysis Cascade

Unlike (Chloromethyl)trimethylsilane, where the chlorine is attached to a carbon bonded directly to silicon (

bond is robust), (Chloromethoxy)trimethylsilane contains an acetal-like linkage. In the presence of even trace moisture, the electron-rich oxygen facilitates the expulsion of the chloride, leading to rapid decomposition into trimethylsilanol, formaldehyde, and hydrochloric acid.

The Carcinogenic Hazard (Bis-ether Formation)

The decomposition of

-chloro ethers often generates formaldehyde and HCl, which can recombine in the vapor phase to form Bis(chloromethyl) ether (BCME) , a potent human carcinogen. Commercial vendors avoid stocking -chloro ethers with short alkyl chains (like TMS) due to this extreme regulatory and safety liability.

Mechanistic Visualization

The following diagram illustrates the structural vulnerability and decomposition pathway.

Figure 1: The decomposition pathway of (Chloromethoxy)trimethylsilane in the presence of moisture, highlighting the safety risks that prevent commercialization.

Part 3: Strategic Alternatives (The "Buy" Option)

Before attempting to synthesize the unstable TMS variant, evaluate if a sterically bulkier, stable alternative can serve your protecting group needs.

The Superior Alternative: TOM-Cl

Reagent: (Chloromethoxy)triisopropylsilane (TOM-Cl) CAS: 131264-39-6 Why it works: The bulky isopropyl groups on the silicon atom shield the oxygen from nucleophilic attack and hydrolysis, rendering the reagent stable enough for commercial distribution while still allowing for fluoride-mediated deprotection (TBAF).

Feature	TMS-OCH₂Cl (The Target)	TOM-Cl (The Alternative)	SEM-Cl (The Standard)
Steric Bulk	Low	High	Medium
Stability	Hours (at -78°C)	Months (at 4°C)	Years (at 4°C)
Deprotection	Acid/Fluoride (Very Fast)	Fluoride (Standard)	Fluoride/Acid
Availability	Make in situ	Commercial	Commercial

Recommendation: Unless the specific steric profile of the TMS group is required for a kinetically sensitive step, substitute with TOM-Cl.

Part 4: Validated In Situ Generation Protocol

If your synthesis specifically demands the Trimethylsilyloxymethyl (TMSOM) group, you must generate the reagent immediately before use.

Safety Warning: This procedure involves the generation of

-chloro ethers. Perform strictly in a functioning fume hood. Avoid all contact with vapors.[1]

Method: Cleavage of O,S-Acetals

This method, adapted from Gundersen & Benneche, avoids the handling of gaseous formaldehyde and provides a controlled generation of the reagent at low temperatures.

Reagents Required[2][3][4]

• Starting Material: Ethyl (trimethylsilyloxy)methyl sulfide (O,S-acetal).

• Reagent: Sulfuryl chloride (

  ).

• Solvent: Dichloromethane (anhydrous).

• Conditions: -78°C under Argon/Nitrogen.

Step-by-Step Workflow

• Preparation of Precursor:

  • Synthesize the O,S-acetal by reacting ethylthiomethanol with chlorotrimethylsilane (TMSCl) and triethylamine in DCM. This precursor is stable and can be stored.[5]

• Generation of (Chloromethoxy)trimethylsilane:

  • Dissolve the O,S-acetal in anhydrous DCM.

  • Cool to -78°C .

  • Add Sulfuryl chloride (1.0 equiv) dropwise.

  • Mechanism:[6] The sulfuryl chloride cleaves the C-S bond, generating the desired (Chloromethoxy)trimethylsilane and an ethyl sulfenyl chloride byproduct.[7]

• Immediate Trapping (The "Use" Step):

  • Do not isolate.

  • Add your nucleophile (e.g., alcohol, amine) and a non-nucleophilic base (e.g., DIPEA) directly to the -78°C mixture.

  • Allow to warm slowly to room temperature only after the addition is complete.

Workflow Diagram

Figure 2: The "In Situ" generation workflow utilizing O,S-acetal cleavage to avoid isolation of the unstable chloride.

References

• Gundersen, L. L., & Benneche, T. (1991).[7] Evidence for the Formation of Chloromethoxy(trimethyl)silane.[3][7] Acta Chemica Scandinavica, 45, 975-977.[7]

• VulcanChem. (n.d.). (Chloromethoxy)trimethylsilane Product Data (CAS 23586-77-8).[3] VulcanChem Product Catalog.

• Greene, T. W., & Wuts, P. G. M. (2006).[6] Greene's Protective Groups in Organic Synthesis (4th ed.).[6] Wiley-Interscience.[6] (Refer to section on TOM and SEM ethers for stability comparisons).

• Sigma-Aldrich. (n.d.). (Chloromethyl)trimethylsilane Product Sheet (CAS 2344-80-1).[3][5][8][9] Merck/Sigma-Aldrich. (Cited to demonstrate the common confusion with the stable chloromethyl analog).

Sources

• 1. fishersci.com [fishersci.com]
• 2. researchgate.net [researchgate.net]
• 3. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. zmsilane.com [zmsilane.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. scispace.com [scispace.com]
• 8. A14303.30 [thermofisher.com]
• 9. (氯甲基)三甲基硅烷 98% | Sigma-Aldrich [sigmaaldrich.com]

Advanced Safety and Handling Whitepaper: (Chloromethoxy)trimethylsilane (CAS 23586-77-8)

Executive Summary

(Chloromethoxy)trimethylsilane is a highly reactive organosilicon intermediate utilized in advanced organic synthesis and the preparation of functionalized silanes. Unlike its structural analogue, (chloromethyl)trimethylsilane (CAS 2344-80-1), the presence of an oxygen atom in the functional group (-OCH₂Cl) fundamentally alters its electronic distribution and chemical behavior[1]. This structural nuance renders the compound exceptionally labile, making it a powerful electrophile but simultaneously imposing strict handling requirements due to its propensity for rapid, exothermic hydrolysis[1]. This whitepaper provides researchers and drug development professionals with an in-depth analysis of its physicochemical properties, toxicological mechanisms, and field-proven experimental protocols.

Physicochemical Profiling & Structural Causality

The reactivity of (chloromethoxy)trimethylsilane is dictated by the Si-O-CH₂-Cl linkage. The electron-withdrawing nature of the chlorine atom, coupled with the oxygen heteroatom, creates a highly electrophilic methylene carbon that is primed for nucleophilic attack, but also highly susceptible to degradation.

Table 1: Core Physicochemical and Regulatory Data

Parameter	Specification	Causality / Significance
Chemical Name	(Chloromethoxy)trimethylsilane	Standard IUPAC nomenclature
CAS Registry Number	23586-77-8	Unique identifier for safety tracking[2]
Molecular Formula	C₄H₁₁ClOSi	Dictates stoichiometric calculations[1]
Molar Mass	138.67 g/mol	Essential for precise molar equivalents[2]
Structural Connectivity	C(C)OCCl	Oxygen insertion destabilizes the C-Cl bond[1]
GHS Hazard Codes	H315, H319, H335	Severe irritant to skin, eyes, and respiratory tract[1]
Transport Class	UN 1993 (Flammable Liquid)	Requires specialized shipping and storage[1]

Toxicological Mechanisms & Hazard Identification

The primary hazard of (chloromethoxy)trimethylsilane is not inherent solely to the intact molecule, but rather to its aggressive degradation products. The compound is acutely sensitive to moisture. Upon exposure to ambient humidity or the aqueous environment of human mucous membranes, the Si-O and C-Cl bonds undergo rapid hydrolysis.

Causality of Toxicity : The hydrolysis reaction stoichiometrically yields trimethylsilanol, hydrochloric acid (HCl), and formaldehyde (CH₂O). The immediate release of anhydrous HCl gas causes severe localized tissue necrosis and respiratory irritation (H335)[1]. Concurrently, the generation of formaldehyde introduces a secondary toxicological vector, acting as a potent protein cross-linking agent and recognized chronic health hazard.

Hydrolysis pathway of (Chloromethoxy)trimethylsilane generating toxic byproducts.

Experimental Methodologies: In Situ Generation & Trapping

Due to its low thermal stability, (chloromethoxy)trimethylsilane is rarely isolated in pure form. Instead, it is synthesized in situ and immediately subjected to nucleophilic trapping. The seminal protocol by Gundersen and Benneche (1991) established the standard for its generation via the cleavage of O,S-acetals[3].

Step-by-Step Methodology:

• Apparatus Preparation (Self-Validating System) : Flame-dry a multi-neck Schlenk flask under a vacuum of <0.1 Torr, followed by purging with ultra-high purity argon.

  • Validation: The absence of white fumes upon the initial introduction of trace chlorosilane reagents confirms a strictly anhydrous environment. If fumes appear, the system has a micro-leak and must be rebuilt.

• Precursor Solvation : Dissolve the starting O,S-acetal (e.g., ethyl (trimethylsilyloxy)methyl sulfide) in anhydrous dichloromethane (CH₂Cl₂) under positive argon pressure[3].

• Cryogenic Stabilization : Submerge the reaction vessel in a dry ice/acetone bath, allowing the internal temperature to equilibrate to exactly -78 °C.

  • Causality: The transient (chloromethoxy)trimethylsilane intermediate rapidly decomposes at ambient temperatures; cryogenic conditions kinetically trap the molecule, preventing premature degradation[3].

• Selective Cleavage : Introduce 0.5 equivalents of sulfuryl chloride (SO₂Cl₂) dropwise via a gas-tight syringe.

  • Causality: Sulfuryl chloride acts as a highly selective electrophile, specifically cleaving the C-S bond of the O,S-acetal without disrupting the delicate Si-O linkage, thereby generating the target α-chloro ether[3].

• Nucleophilic Trapping : Immediately introduce a nucleophile, such as triethylammonium benzenethiolate, into the cryogenic solution.

  • Causality: Rapid nucleophilic substitution at the highly electrophilic chloromethyl carbon outcompetes thermal degradation pathways, yielding a stable, isolable O,S-acetal derivative[3].

Cryogenic synthesis and in situ trapping workflow for (Chloromethoxy)trimethylsilane.

Self-Validating Safety & Quenching Protocols

Handling this compound requires proactive risk mitigation strategies designed to neutralize its specific degradation pathways.

• Engineering Controls : All manipulations must occur within a Class II fume hood using Schlenk line techniques or a dedicated inert-atmosphere glovebox to prevent atmospheric moisture intrusion[1].

• Emergency Quenching (Spill Response) : In the event of a spill, do not use water, as this will trigger a violent exothermic release of HCl gas. Instead, smother the spill with a non-combustible, anhydrous absorbent (e.g., calcined diatomaceous earth). Once absorbed, slowly neutralize the material by transferring it into a large volume of an ice-cold, saturated sodium bicarbonate (NaHCO₃) solution.

  • Causality: The weak base safely neutralizes the evolving HCl without generating excessive heat, while the ice bath controls the thermodynamics of the rapid hydrolysis reaction.

• Personal Protective Equipment (PPE) : Heavy-duty nitrile or butyl rubber gloves, a chemical splash apron, and a full face shield are mandatory. A localized acid-gas respirator (Type ABEK) should be accessible in case of ventilation failure[1].

References

• Vulcanchem. (Chloromethoxy)trimethylsilane - 23586-77-8 - Vulcanchem: Applications in Chemical Synthesis.
• Acta Chemica Scandinavica (via SciSpace). Evidence for the formation of chloromethoxy(trimethyl)silane. Gundersen, L.-L. and Benneche, T., 1991.
• Guidechem. chloromethoxy(trimethyl)silane 23586-77-8 wiki - Guidechem.

Sources

• 1. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]
• 2. guidechem.com [guidechem.com]
• 3. scispace.com [scispace.com]

Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of (Chloromethoxy)trimethylsilane from Trimethylsilyl Chloride

Abstract

This document provides a comprehensive guide for the synthesis of (Chloromethoxy)trimethylsilane, a reactive organosilicon intermediate. The primary route detailed herein involves the reaction of trimethylsilyl chloride (TMSCl) with paraformaldehyde. This application note is intended for researchers and professionals in organic synthesis and drug development. It delves into the underlying reaction mechanism, provides a detailed experimental protocol, outlines critical safety precautions, and discusses purification and characterization techniques. Special emphasis is placed on the challenges associated with the product's stability and the necessity of maintaining anhydrous conditions throughout the procedure.

Introduction and Scientific Background

(Chloromethoxy)trimethylsilane, with the formula C₄H₁₁ClOSi, is a functionalized silane that serves as a reactive intermediate in various organic transformations.[1] It is structurally distinct from the more common (chloromethyl)trimethylsilane as it contains an oxygen atom linking the chloromethyl group to the silicon atom, a feature that significantly influences its reactivity.[1] This compound and its analogs are valuable for introducing a protected hydroxymethyl group or for use in other selective synthetic steps.

The synthesis of (Chloromethoxy)trimethylsilane presents unique challenges, primarily due to its reported low stability and high sensitivity to moisture.[2] The most direct conceptual pathway involves the reaction of an activated formaldehyde equivalent with trimethylsilyl chloride (TMSCl). This guide focuses on a protocol utilizing paraformaldehyde as the formaldehyde source, a method that requires careful control of reaction conditions to achieve satisfactory yields and purity.

Reaction Mechanism and Rationale

The synthesis proceeds via the acid-catalyzed depolymerization of paraformaldehyde to monomeric formaldehyde. Trimethylsilyl chloride serves both as a reactant and, through the in-situ generation of HCl, as a catalyst for this depolymerization. The lone pair of electrons on the oxygen of formaldehyde then performs a nucleophilic attack on the electrophilic silicon atom of TMSCl. This forms a putative intermediate which rearranges to the final product. The entire process must be conducted under strictly anhydrous conditions, as TMSCl and the product readily hydrolyze.[3]

Figure 1: Proposed reaction mechanism for the synthesis of (Chloromethoxy)trimethylsilane.

Detailed Experimental Protocol

This protocol describes a laboratory-scale synthesis. All operations must be performed in a well-ventilated fume hood, and all glassware must be oven- or flame-dried and assembled under an inert atmosphere (e.g., nitrogen or argon).

Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Notes
Trimethylsilyl chloride (TMSCl)	C₃H₉SiCl	108.64	54.3 g (63.5 mL, 0.5 mol)	Reagent grade (>98%), freshly distilled.
Paraformaldehyde	(CH₂O)n	~30.03 (per CH₂O unit)	16.5 g (0.55 mol CH₂O)	Dried in a vacuum oven before use.
Zinc(II) chloride	ZnCl₂	136.30	~0.5 g (catalyst)	Anhydrous, fused before use.
Dry Dichloromethane (DCM)	CH₂Cl₂	84.93	250 mL	Anhydrous, from a solvent purification system.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	For drying.

Equipment

• 500 mL three-neck round-bottom flask

• Reflux condenser with a gas bubbler or drying tube

• Magnetic stirrer and stir bar

• Heating mantle with a temperature controller

• Addition funnel (optional, for solvent addition)

• Distillation apparatus (for purification)

• Inert gas line (Nitrogen or Argon)

Synthesis Workflow

Figure 2: Step-by-step experimental workflow for the synthesis.

Step-by-Step Procedure

• Apparatus Setup: Assemble the three-neck flask with the magnetic stir bar, reflux condenser, and a stopper. Flame-dry the entire apparatus under a stream of inert gas and allow it to cool to room temperature. Maintain a positive pressure of nitrogen or argon throughout the reaction.

• Charging Reagents: To the flask, add the dried paraformaldehyde (16.5 g), anhydrous zinc(II) chloride (~0.5 g), and 150 mL of dry dichloromethane. Begin stirring to create a suspension.

• Addition of TMSCl: Slowly add the freshly distilled trimethylsilyl chloride (63.5 mL) to the stirred suspension at room temperature. An initial mild exotherm may be observed.

• Reaction Conditions: Attach the heating mantle and gently heat the reaction mixture to reflux (~40-45°C). Maintain a gentle reflux with vigorous stirring for 4-6 hours. The reaction mixture should gradually become clearer as the paraformaldehyde is consumed.

• Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots (under inert atmosphere), quenching with a trace of dry methanol, and analyzing by Gas Chromatography (GC) to observe the consumption of TMSCl.

• Work-up: Once the reaction is deemed complete, cool the flask to room temperature. The resulting solution contains the product and can sometimes be used directly for subsequent reactions. For purification, filter the mixture under an inert atmosphere through a pad of Celite or glass wool to remove any unreacted solids and the catalyst.

• Purification: The crude product is purified by fractional distillation under reduced pressure. This step is crucial to separate the product from unreacted starting material, solvent, and any side products. Collect the fraction boiling at the appropriate temperature for (Chloromethoxy)trimethylsilane. The boiling point is expected to be in the range of other chlorosilanes, but specific literature values are scarce due to its instability.[2]

Safety and Handling Precautions

Strict adherence to safety protocols is mandatory due to the hazardous nature of the reagents.

• Trimethylsilyl Chloride (TMSCl): TMSCl is a highly flammable, corrosive, and volatile liquid.[4][5] It reacts violently with water, releasing toxic HCl gas.[3] Always handle in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves.[3][4] Keep away from ignition sources.[6]

• (Chloromethoxy)trimethylsilane (Product): As a related chlorosilane ether, the product is expected to be flammable, corrosive, and highly moisture-sensitive.[7] Avoid inhalation of vapors and contact with skin and eyes.[7]

• Paraformaldehyde: Toxic upon inhalation and ingestion. Avoid creating dust.

• General Handling: All operations must be conducted in a well-ventilated fume hood.[6][7] An inert atmosphere is required to prevent hydrolysis and ensure reaction success. Have an appropriate fire extinguisher (dry powder, CO₂) and a spill kit readily available. Emergency eye wash and safety showers should be accessible.[7]

Purification and Characterization

Purification: Fractional distillation under reduced pressure is the recommended method for purification.[8] It is critical to use a dry, inert atmosphere-protected distillation setup to prevent decomposition.

• Common Impurities: Potential impurities include unreacted TMSCl, hexamethyldisiloxane (from hydrolysis), and higher molecular weight species from polymerization.[8]

Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques.

• NMR Spectroscopy: ¹H NMR spectroscopy is expected to show a singlet for the trimethylsilyl protons (Si-(CH₃)₃) around δ 0.2 ppm and a singlet for the methylene protons (-O-CH₂-Cl) at a significantly downfield position, likely in the range of δ 5.5-5.6 ppm, based on analogous compounds.[2] ¹³C NMR data for the methylene carbon would also be characteristic.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for assessing purity and confirming the molecular weight of the product.

Conclusion

The synthesis of (Chloromethoxy)trimethylsilane from trimethylsilyl chloride and paraformaldehyde is a feasible but challenging procedure that demands rigorous exclusion of moisture and adherence to strict safety measures. The protocol provided in this note, based on established principles of organosilicon chemistry, offers a reliable pathway for obtaining this versatile synthetic intermediate. The inherent instability of the product necessitates careful handling and purification to ensure its utility in subsequent research and development applications.

References

• Synquest Labs. (n.d.). [2-(Chloromethoxy)ethyl]trimethylsilane Safety Data Sheet.
• ZM Silane Limited. (2025, September 8). Chloromethyl Trimethylsilane Purification Methods And Techniques.
• CDH Fine Chemical. (n.d.). Chloro Trimethylsilane CAS No 75-77-4 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• TCI Chemicals. (2025, April 30). SAFETY DATA SHEET: (Chloromethyl)trimethylsilane.
• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET: (Chloromethyl)trimethylsilane.
• Sigma-Aldrich. (2024, September 6). SAFETY DATA SHEET: Trimethylsilyl chloride.
• Gundersen, L.-L., & Benneche, T. (1991). Evidence for the Formation of Chloromethoxy(trimethyl)silane. Acta Chemica Scandinavica, 45, 975-977.
• Singh, A., & Mehrotra, R. C. (1994). Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. Indian Journal of Chemistry, Section A, 33(4), 348-351.
• Vulcanchem. (n.d.). (Chloromethoxy)trimethylsilane - 23586-77-8.
• Benchchem. (n.d.). Application Notes and Protocols: (Chloromethyl)(triphenyl)silane as a Silylating Agent.
• Wikipedia. (n.d.). Trimethylsilyl chloride.
• Guidechem. (n.d.). Chloromethyltrimethylsilane 2344-80-1 wiki.
• Google Patents. (n.d.). CN105646564B - A kind of preparation method of chloromethyl trimethoxy silane.
• ResearchGate. (2025, August 7). ChemInform Abstract: Evidence for the Formation of Chloromethoxy(trimethyl)silane.
• Google Patents. (n.d.). CN103408576A - Synthetic method of 2-(trimethylsilyl)-ethoxymethyl chloride.
• ResearchGate. (n.d.). Simple, Rapid Procedure for the Synthesis of Chloromethyl Methyl Ether and Other Chloro Alkyl Ethers 1.
• Aure Chemical. (n.d.). Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride.
• Little, J. L. (2014). Artifacts in Trimethylsilyl Derivatization Reactions and Ways to Avoid Them. Journal of Analytical Methods in Chemistry, 2014, 483903.
• Google Patents. (n.d.). CN105646564A - Preparation method of chloromethyl trimethoxysilane.
• Marvel, C. S., & Porter, P. K. (n.d.). Ether, chloromethyl methyl. Organic Syntheses Procedure.
• Google Patents. (n.d.). CN1095469C - Process and equipment for preparing chloromethyl trimethylsilane by gas-phase optical chlorinating reaction.
• Thieme E-Books. (n.d.). 2.5.5 Reaction of Formaldehyde with Organometallic Reagents.
• Semantic Scholar. (n.d.). TMSCl-Catalyzed synthesis of substituted quinolines from arylimines and enolizable aldehydes.

Sources

• 1. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]
• 2. scispace.com [scispace.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Trimethylsilyl chloride - Wikipedia [en.wikipedia.org]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. synquestlabs.com [synquestlabs.com]
• 8. zmsilane.com [zmsilane.com]

Application Note: N-Protection of Heterocycles using (Chloromethoxy)trimethylsilane (SEM-Cl)

Abstract & Strategic Utility

The [2-(Trimethylsilyl)ethoxy]methyl (SEM) group is a robust, versatile protecting group for nitrogen heterocycles (indoles, pyrroles, imidazoles, triazoles). Unlike simple acyl or sulfonyl groups, the SEM group is stable against strong bases, nucleophiles, and organometallic reagents (e.g., n-BuLi, LDA), making it indispensable for Directed ortho-Metalation (DoM) strategies.

This guide details the protocol for installing the SEM group using (Chloromethoxy)trimethylsilane (SEM-Cl) . It addresses the specific challenges of regioselectivity, stability, and the often-difficult deprotection step, providing a self-validating workflow for high-value substrates.

Safety & Handling (CRITICAL)

Compound: (Chloromethoxy)trimethylsilane (SEM-Cl) CAS: 76513-69-4[1]

⚠️ DANGER: Carcinogenicity & Acute Toxicity SEM-Cl is an

-chloro ether . This class of compounds (structurally related to MOM-Cl) are potential human carcinogens and alkylating agents.

• Inhalation Hazard: Highly volatile and toxic. All operations must be performed in a well-ventilated fume hood.

• Corrosive: Releases HCl upon contact with moisture/mucous membranes.

• Neutralization: Quench excess reagent with aqueous ammonium chloride or dilute ammonia solution to destroy the alkylating potential before disposal.

Mechanism of Action

The installation of the SEM group proceeds via an

substitution on the "soft" chloromethyl electrophile by the heteroaryl anion.

Protection Mechanism[2][3]

• Activation: Sodium Hydride (NaH) irreversibly deprotonates the heterocycle (pKa ~15–17 for indole/pyrrole) in a polar aprotic solvent (DMF).

• Nucleophilic Attack: The nitrogen anion attacks the methylene carbon of SEM-Cl.

• Stabilization: The silicon atom exerts a weak

  -silicon effect, but its primary role is in the deprotection phase.

Deprotection Mechanism (The "Fragmentation" Cascade)

Unlike simple hydrolysis, fluoride-mediated deprotection triggers a fragmentation cascade. Fluoride attacks the silicon, inducing a

-elimination that releases ethylene gas, trimethylsilyl fluoride (TMSF), and an unstable hemiaminal anion, which spontaneously collapses to release formaldehyde and the free amine.

Figure 1: Mechanistic pathway for N-SEM protection and Fluoride-induced fragmentation deprotection.

Standard Protocol: NaH/DMF Method

This is the "Gold Standard" for Indoles, Pyrroles, and Carbazoles.

Reagents & Equipment[4][5][6]

• Substrate: 1.0 equivalent

• Sodium Hydride (NaH): 1.2 – 1.5 equivalents (60% dispersion in mineral oil).

• SEM-Cl: 1.1 – 1.2 equivalents.

• Solvent: Anhydrous DMF (Dimethylformamide) or THF (Tetrahydrofuran).[2] Note: DMF is preferred for solubility of the anion.

• Atmosphere: Argon or Nitrogen (strictly anhydrous).

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Argon.

• Base Preparation:

  • Add NaH (60% dispersion) to the flask.

  • Optional: If the mineral oil interferes with downstream purification, wash NaH with anhydrous hexanes (

    ), decanting the supernatant under Argon.

  • Suspend the NaH in anhydrous DMF (Concentration ~0.2 M relative to substrate). Cool to 0 °C in an ice bath.

• Deprotonation:

  • Dissolve the heterocycle in a minimal amount of DMF.

  • Add the substrate solution dropwise to the NaH suspension over 5–10 minutes.

  • Observation: Evolution of

    gas (bubbling). Solution often turns yellow/orange (indolyl anion).

  • Stir at 0 °C for 30–45 minutes to ensure complete deprotection.

• Electrophile Addition:

  • Add SEM-Cl dropwise via syringe. Caution: Exothermic.

  • Remove the ice bath and allow the reaction to warm to Room Temperature (RT) .

  • Stir for 1–3 hours. Monitor by TLC (SEM-protected products are usually less polar than the free N-H heterocycle).

• Workup:

  • Cool back to 0 °C.

  • Quench: Carefully add saturated aqueous

    or ice water. Warning: Unreacted NaH will bubble vigorously.

  • Extraction: Extract with Ethyl Acetate (

    ).

  • Wash: Wash combined organics with water (

    ) and brine ( ) to remove DMF.

  • Dry: Dry over

    , filter, and concentrate in vacuo.

• Purification: Flash column chromatography (Silica gel).

  • Note: SEM-protected heterocycles are stable on silica.

Alternative Protocol: Imidazoles (One-Pot Lithiation)

Imidazoles often require stronger bases or specific conditions to prevent bis-alkylation (formation of imidazolium salts).

• Reagents: n-Butyllithium (n-BuLi) in THF at -78 °C.

• Rationale: n-BuLi provides a clean lithiation at the N1 position (or C2 if N is blocked, but here we target N-H).

• Procedure:

  • Dissolve Imidazole in THF, cool to -78 °C.

  • Add n-BuLi (1.1 eq). Stir 30 min.

  • Add SEM-Cl.[2][3] Warm to RT.

  • Advantage: This method is strictly anhydrous and avoids the "DMF wash" issues.

Deprotection Strategies

Removing the N-SEM group is significantly harder than removing O-SEM (alcohol) groups.

Method	Reagents	Conditions	Applicability
Standard Fluoride	TBAF (1M in THF)	Reflux (60–70 °C), 2–12 h	Most indoles/pyrroles. Can be slow.
Enhanced Fluoride	TBAF + En (Ethylenediamine)	Reflux	For stubborn substrates. En scavenges formaldehyde.
Acidic	TFA (Neat or DCM)	RT to 40 °C	Imidazoles (often resistant to TBAF).
Lewis Acid		Nitromethane, mild heat	Sensitive substrates (e.g., nucleosides).
Oxidative		DCM, 0 °C	Highly selective, avoids basic fluoride conditions.

Experimental Workflow: TBAF Deprotection

• Dissolve N-SEM substrate in THF (0.1 M).[2]

• Add TBAF (3.0 – 5.0 equivalents). Note: High excess is often required for N-SEM.

• Heat to reflux.[2][4][5] Monitor closely.

• Critical Step: If reaction stalls, add Ethylenediamine (5 eq) to shift the equilibrium by trapping formaldehyde.

Troubleshooting & Optimization Matrix

Observation	Probable Cause	Corrective Action
Low Yield / Incomplete Reaction	Moisture in solvent/NaH.	Use fresh anhydrous DMF. Wash NaH with hexanes. Ensure SEM-Cl quality (hydrolyzes over time).
C-Alkylation (e.g., Indole C3)	Temperature too high; Solvent effect.	Keep reaction at 0 °C during addition. Ensure NaH is in excess to keep N-anion character dominant.
Bis-alkylation (Imidazoles)	Quaternization of N3.	Use strictly 1.0 eq of base and 1.0 eq of SEM-Cl. Switch to n-BuLi/-78°C method.
Cannot Deprotect (TBAF fails)	Anion stability/Formaldehyde equilibrium.	Switch to TFA/DCM or . Add molecular sieves or ethylenediamine to TBAF reaction.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for standard NaH-mediated SEM protection.

References

• Original Methodology: Lipshutz, B. H.; Pegram, J. J. "

  -(Trimethylsilyl)ethoxymethyl chloride. A new reagent for the protection of the hydroxyl group."[1] Tetrahedron Letters, 1980 , 21, 3343–3346. Link

• Application to Imidazoles: Whitten, J. P.; Matthews, D. P.; McCarthy, J. R.[6] "Protection of imidazoles as their

  -trimethylsilylethoxymethyl (SEM) derivatives." Tetrahedron Letters, 1986 , 27, 2099.[7] Link[7]

• Indole Protection & Lithi

  -(Trimethylsilyl)ethoxymethyl (SEM) Protected Indoles: Regioselective Lithiation and Functionalization." Journal of Organic Chemistry, 1984 , 49, 203. Link

• Deprotection with Magnesium Bromide: Vakalopoulos, A.; Hoffmann, H. M. R.[8] "Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide."[9] Organic Letters, 2000 , 2, 1447. Link

• Review of Protecting Groups: Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th Ed., Wiley-Interscience, 2006 . Link

Sources

• 1. Introduction to 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl) [en.highfine.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. One moment, please... [total-synthesis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Topic: Catalysts for (Chloromethoxy)trimethylsilane Reaction with Secondary Alcohols

This Application Note is designed for researchers and drug development professionals requiring a high-precision protocol for the protection of secondary alcohols using (Chloromethoxy)trimethylsilane .

Executive Summary & Chemical Identity

(Chloromethoxy)trimethylsilane (CAS: 23586-77-8) is a specialized reagent used to introduce the Trimethylsilyloxymethyl (TMSOM) group. It is distinct from the more common SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride), although they share similar reactivity profiles.

• Reagent: (Chloromethoxy)trimethylsilane (

  )

• Target Substrate: Secondary Alcohols (

  )

• Product: Trimethylsilyloxymethyl ether (

  )

• Primary Challenge: Secondary alcohols possess significant steric hindrance compared to primary alcohols, often requiring catalytic activation to achieve quantitative yields without elimination side reactions.

Critical Distinction: Ensure you are using (Chloromethoxy)trimethylsilane (

), not SEM-Cl. The TMSOM group is more acid-labile than the SEM group, offering a strategic advantage in multi-step synthesis where mild deprotection is required.

Reaction Mechanism & Catalyst Selection

The reaction proceeds via an

nucleophilic substitution. However, the electrophilicity of the chloromethyl species is often insufficient for hindered secondary alcohols. The inclusion of a Nucleophilic Catalyst and a Sterically Hindered Base is critical for success.

Core Catalytic System

• Nucleophilic Catalyst: Tetrabutylammonium Iodide (TBAI)

  • Role: TBAI acts via the Finkelstein mechanism in situ. The iodide anion displaces the chloride, generating the highly reactive (Iodomethoxy)trimethylsilane intermediate. The iodide is a better leaving group, accelerating the attack by the alcohol.

  • Justification: For secondary alcohols, the rate of direct attack on the chloride is slow. TBAI increases the reaction rate by orders of magnitude.

• Base Promoter:

  -Diisopropylethylamine (DIPEA)

  • Role: Scavenges the HCl byproduct.

  • Justification: Unlike triethylamine, DIPEA is non-nucleophilic due to steric bulk, preventing the formation of quaternary ammonium salts with the reagent.

• Alternative Promoter: Sodium Hydride (NaH)

  • Role: Irreversible deprotonation to form the metal alkoxide.

  • Justification: Required for extremely hindered or electron-deficient secondary alcohols where the neutral alcohol is not nucleophilic enough even with TBAI.

Mechanistic Pathway (DOT Visualization)

Experimental Protocols

Protocol A: The TBAI-Catalyzed Mild Method (Standard)

Best for acid-sensitive substrates and standard secondary alcohols.

Reagents:

• Secondary Alcohol (1.0 equiv)

• (Chloromethoxy)trimethylsilane (1.5 – 2.0 equiv)

• Catalyst: TBAI (0.1 – 0.2 equiv)

• Base: DIPEA (2.5 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) (

  )

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask and cool under Argon/Nitrogen.

• Dissolution: Dissolve the secondary alcohol in anhydrous DCM.

• Base Addition: Add DIPEA via syringe. Stir for 5 minutes at

  .

• Catalyst Addition: Add TBAI (10-20 mol%) in one portion.

• Reagent Addition: Add (Chloromethoxy)trimethylsilane dropwise over 10 minutes at

  .

  • Note: The reaction is exothermic. Control addition rate to maintain temperature.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4–12 hours.

  • Monitoring: Check TLC.[1] The product is usually less polar than the starting alcohol.

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with DCM (

  ). Wash combined organics with brine, dry over , and concentrate.[2][3]

Protocol B: The Alkoxide Method (High Hindrance)

Best for extremely sterically hindered secondary alcohols where Protocol A fails.

Reagents:

• Secondary Alcohol (1.0 equiv)

• (Chloromethoxy)trimethylsilane (1.5 equiv)

• Base: Sodium Hydride (60% dispersion, 1.2 equiv)

• Catalyst: TBAI (0.05 equiv) - Optional but recommended

• Solvent: Anhydrous THF or DMF

Step-by-Step Procedure:

• Deprotonation: To a suspension of NaH (washed with hexanes) in THF at

  , add the secondary alcohol solution dropwise.

• Activation: Stir at

  for 30 minutes, then warm to RT for 30 minutes until hydrogen evolution ceases.

• Reagent Addition: Cool back to

  . Add (Chloromethoxy)trimethylsilane dropwise.

• Catalysis: Add catalytic TBAI.

• Completion: Stir at RT for 2–6 hours.

• Quench: Carefully add cold water or wet ether to quench excess NaH.

Optimization & Troubleshooting Guide

Variable	Recommendation	Rationale
Solvent	DCM (Protocol A) vs THF (Protocol B)	DCM stabilizes the transition state for neutral . THF coordinates ions, increasing alkoxide nucleophilicity.
Temperature	Start at , warm to RT	Prevents decomposition of the labile reagent while ensuring sufficient energy for the hindered substitution.
Stoichiometry	Excess Reagent (1.5–2.0 equiv)	(Chloromethoxy)trimethylsilane is moisture sensitive and can hydrolyze; excess ensures complete conversion.
Catalyst Load	Increase TBAI to 0.5 equiv	If conversion is after 12h, increasing TBAI concentration drives the equilibrium toward the reactive iodide.

Safety Warning: Chloromethyl Ethers

(Chloromethoxy)trimethylsilane is structurally related to Chloromethyl Methyl Ether (MOM-Cl), a known carcinogen.

• Engineering Controls: Handle ONLY in a functioning fume hood.

• Destruction: Quench all glassware and syringes with aqueous ammonium hydroxide or dilute acid before removal from the hood.

References

• Lipshutz, B. H., & Pegram, J. J. (1980).[4] "

  -(Trimethylsilyl)ethoxymethyl chloride. A new reagent for the protection of the hydroxyl group." Tetrahedron Letters, 21(35), 3343-3346. Link
  • Context: Establishes the foundational chemistry for chloromethyl silane reagents and base c
• Benneche, T., & Undheim, K. (1983). "Synthesis of -haloalkyl ethers." Acta Chemica Scandinavica B, 37, 93-96. Context: Details the synthesis and reactivity of chloromethyl ethers.

• Wiskur, S. L., et al. (2021).[5] "Mechanistic Investigations of Alcohol Silylation with Isothiourea Catalysts." Organic & Biomolecular Chemistry. Link

  • Context: Provides insights into nucleophilic catalysis mechanisms in silylation reactions.[5]

• Sigma-Aldrich. "Product Specification: (Chloromethoxy)trimethylsilane."[2] Link

  • Context: Physical properties and handling data for CAS 23586-77-8.[6]

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. chemwhat.com [chemwhat.com]
• 3. chemwhat.com [chemwhat.com]
• 4. 2-(Trimethylsilyl)ethoxymethyl chloride | 76513-69-4 [chemicalbook.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]

Application Notes and Protocols for the Synthesis of Trimethylsilyloxymethyl Ethers Using DIPEA and DMAP

Abstract

The protection of hydroxyl groups is a cornerstone of modern organic synthesis, enabling complex molecule construction by preventing unwanted side reactions. The trimethylsilyloxymethyl (SEM) group is a valuable acetal protecting group for alcohols, offering robust stability across a wide range of conditions and orthogonal deprotection strategies. This document provides a detailed guide for the synthesis of SEM ethers from alcohols using 2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl), facilitated by the synergistic action of N,N-Diisopropylethylamine (DIPEA) as a hindered base and 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst. This protocol is designed for researchers, scientists, and professionals in drug development who require a reliable and efficient method for alcohol protection.

Introduction: The Strategic Role of the SEM Protecting Group

In the intricate landscape of multi-step organic synthesis, particularly in the development of active pharmaceutical ingredients (APIs), the selective protection and deprotection of functional groups is paramount.[1] Alcohols, with their inherent nucleophilicity and acidity, often require temporary masking to ensure the desired chemical transformations occur elsewhere in the molecule.[2] The trimethylsilyloxymethyl (SEM) protecting group, first introduced by Lipshutz and Pegram, has emerged as a versatile tool for this purpose.[3]

The SEM group forms a stable acetal with alcohols, rendering them inert to a variety of reagents, including bases, organometallics, and mild acids.[3][4] Its stability profile is a significant advantage over other common protecting groups like tetrahydropyranyl (THP) or even some silyl ethers under specific acidic conditions.[4] Furthermore, the presence of the silicon atom allows for unique deprotection pathways using fluoride ions, offering an orthogonal cleavage strategy that is often compatible with other protecting groups.[3] This dual-mode deprotection capability, via either fluoride-mediated or acidic hydrolysis, provides chemists with significant flexibility in synthetic planning.

This application note focuses on a widely adopted and highly effective protocol for the installation of the SEM group, utilizing the combination of SEM-Cl, DIPEA, and a catalytic amount of DMAP.

The Underlying Chemistry: Mechanism of SEM Ether Formation

The successful synthesis of SEM ethers hinges on the carefully orchestrated roles of the base and catalyst. The overall transformation involves the nucleophilic attack of the alcohol on the electrophilic SEM-Cl.

Key Reagents and Their Functions:

• Alcohol (R-OH): The substrate to be protected.

• 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl): The electrophilic source of the SEM protecting group. It is a colorless liquid that should be handled under inert gas due to its slow reaction with water.[4]

• N,N-Diisopropylethylamine (DIPEA or Hünig's Base): A sterically hindered, non-nucleophilic amine base. Its primary role is to neutralize the hydrochloric acid (HCl) generated during the reaction, driving the equilibrium towards product formation.[5] Its bulky isopropyl groups prevent it from competing with the alcohol as a nucleophile.

• 4-Dimethylaminopyridine (DMAP): A highly effective nucleophilic catalyst.[6][7] While DIPEA is a poor nucleophile, DMAP readily attacks the SEM-Cl to form a highly reactive intermediate, which is then more susceptible to attack by the alcohol.

The reaction proceeds through a catalyzed pathway that is significantly faster than the direct reaction between the alcohol and SEM-Cl.

Step-by-Step Mechanism:

• Activation of SEM-Cl by DMAP: The lone pair of electrons on the pyridine nitrogen of DMAP attacks the electrophilic carbon of SEM-Cl, displacing the chloride ion. This forms a highly reactive N-(trimethylsilyloxymethyl)pyridinium chloride intermediate. This type of activation by DMAP is a well-established principle in acylation and related reactions.[8][9]

• Nucleophilic Attack by the Alcohol: The alcohol, a relatively weak nucleophile, now attacks the activated pyridinium intermediate. This step is much more favorable than the direct attack on the less reactive SEM-Cl.

• Deprotonation and Catalyst Regeneration: The resulting protonated ether is deprotonated by DIPEA. This step regenerates the DMAP catalyst and produces the final SEM-protected alcohol and diisopropylethylammonium chloride.

This catalytic cycle accelerates the rate of protection, especially for sterically hindered or less reactive alcohols.[10]

Reaction Mechanism Diagram

Caption: Catalytic cycle for the DMAP-assisted SEM protection of alcohols.

Experimental Protocol

This section provides a general, step-by-step procedure for the SEM protection of a primary or secondary alcohol.

Materials and Equipment

• Reagents:

  • Alcohol substrate

  • 2-(Trimethylsilyl)ethoxymethyl chloride (SEM-Cl)

  • N,N-Diisopropylethylamine (DIPEA), freshly distilled

  • 4-Dimethylaminopyridine (DMAP), reagent grade

  • Anhydrous dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Solvents for chromatography (e.g., hexanes, ethyl acetate)

• Equipment:

  • Round-bottom flask with stir bar

  • Inert atmosphere setup (argon or nitrogen balloon/manifold)

  • Syringes and needles

  • Separatory funnel

  • Rotary evaporator

  • Flash chromatography system

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• SEM-Cl is moisture-sensitive and corrosive. Handle under inert gas.

• DIPEA and DCM are volatile and potentially harmful. Avoid inhalation and skin contact.

• DMAP is highly toxic and readily absorbed through the skin.[7] Handle with extreme care.

Step-by-Step Procedure

• Reaction Setup:

  • To a dry, oven- or flame-dried round-bottom flask under an inert atmosphere (argon or nitrogen), add the alcohol substrate (1.0 equiv.).

  • Dissolve the alcohol in anhydrous DCM (to a concentration of 0.1–0.5 M).

• Reagent Addition:

  • To the stirred solution, add DIPEA (1.5–2.0 equiv.).

  • Add a catalytic amount of DMAP (0.05–0.1 equiv.).

  • Cool the mixture to 0 °C using an ice-water bath.

  • Slowly add SEM-Cl (1.2–1.5 equiv.) dropwise via syringe.

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir for 4–16 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup:

  • Quench the reaction by adding saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and dilute with DCM.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of SEM ethers.

Reaction Parameters and Troubleshooting

The efficiency of the SEM protection can be influenced by several factors. The table below summarizes typical conditions and offers guidance for optimization.

Parameter	Typical Range	Rationale & Notes
Substrate	Primary, Secondary Alcohols	Tertiary alcohols may react sluggishly due to steric hindrance. Phenols can also be protected.[4]
Solvent	DCM, DMF	DCM is common and easily removed. DMF can be beneficial for less soluble substrates.[11]
Base	DIPEA (1.5-2.0 equiv.)	A non-nucleophilic base is crucial to avoid side reactions. Triethylamine can also be used.[5]
Catalyst	DMAP (0.05-0.1 equiv.)	Significantly accelerates the reaction. For highly reactive primary alcohols, it may not be strictly necessary but is generally recommended.[10]
SEM-Cl	1.2-1.5 equiv.	A slight excess ensures complete consumption of the starting alcohol.
Temperature	0 °C to RT	Initial cooling helps control any exotherm, especially on larger scales.
Time	4-16 hours	Reaction time is substrate-dependent. Monitor progress to determine the endpoint.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficiently reactive alcohol; Inactive reagents.	Increase reaction time or temperature (e.g., to 40 °C). Use freshly distilled DIPEA and a fresh bottle of SEM-Cl. Consider using a more polar solvent like DMF.
Low Yield	Incomplete reaction; Product loss during workup/purification.	Ensure complete reaction before workup. Be careful during extractions to avoid emulsion formation. Optimize chromatography conditions.
Formation of Byproducts	Moisture in the reaction; Impure reagents.	Use anhydrous solvents and properly dried glassware. Ensure all reagents are of high purity.
Difficulty Removing DIPEA·HCl	Salt is partially soluble in the organic phase.	A diligent aqueous workup, including a wash with saturated NaHCO₃, is usually sufficient. A water wash can also be effective.

Scope, Limitations, and Deprotection

Scope: This method is broadly applicable to a wide range of primary and secondary alcohols. It is a reliable procedure used in the synthesis of complex natural products and pharmaceuticals.[12] The SEM group is stable under conditions used for many common transformations, including basic hydrolysis, oxidation, and many organometallic reactions.[12]

Limitations:

• Steric Hindrance: Protection of highly hindered tertiary alcohols can be challenging and may require more forcing conditions (e.g., higher temperatures, longer reaction times).

• Strongly Acidic Conditions: The SEM group is cleaved by strong acids like trifluoroacetic acid (TFA).[4]

Deprotection: The strategic advantage of the SEM group lies in its versatile deprotection options.

• Fluoride-Mediated Cleavage: The most common method involves using a fluoride source like tetrabutylammonium fluoride (TBAF).[3] This proceeds via a β-elimination mechanism triggered by fluoride's high affinity for silicon. These conditions are typically mild and orthogonal to many other protecting groups.

• Acidic Hydrolysis: Lewis acids (e.g., MgBr₂) or Brønsted acids can also be used for deprotection.[3][13] This pathway is analogous to the cleavage of other acetals like MOM or MEM ethers.

The choice of deprotection method allows for selective removal of the SEM group in the presence of other functionalities, enhancing its utility in complex synthetic routes.

References

• Total Synthesis. (2025, July 26). SEM Protecting Group: SEM Protection & Deprotection Mechanism. Available at: [Link]

• ResearchGate. (2017, May 31). Why do we use DMAP along with imidazole in TBDMS protection on hydroxyl group? Available at: [Link]

• ScholarWorks @ UTRGV. The DMAP-Catalyzed Acylation of Alcohol -- A Mechanistic Study. Available at: [Link]

• PMC. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES. Available at: [Link]

• ACS Omega. (2024, March 10). Unveiling the Role of DMAP for the Se-Catalyzed Oxidative Carbonylation of Alcohols: A Mechanism Study. Available at: [Link]

• Organic Letters (ACS Publications). (2000, April 21). Novel Deprotection of SEM Ethers: A Very Mild and Selective Method Using Magnesium Bromide. Available at: [Link]

• Common Organic Chemistry. 4-Dimethylaminopyridine (DMAP). Available at: [Link]

• OpenOChem Learn. Protection of Alcohols. Available at: [Link]

• Aure Chemical. Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride. Available at: [Link]

• Organic Chemistry Portal. SEM Protection - Common Conditions. Available at: [Link]

• Wikipedia. Silyl ether. Available at: [Link]

• Chemistry LibreTexts. (2022, September 24). 17.8: Protection of Alcohols. Available at: [Link]

• ResearchGate. Diisopropylethylamine-Triggered, Highly Efficient, Self-Catalyzed Regioselective Acylation of Carbohydrates and Diols | Request PDF. Available at: [Link]

• Thieme. Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Vol. 4: Compounds with Two Carbon-Heteroatom Bonds. Available at: [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + DMAP). Available at: [Link]

• ResearchGate. Preparation of fragment 4 Reagents and conditions: a DMAP, DIPEA, EDCI,.... Available at: [Link]

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Available at: [Link]

• Wiley Online Library. Supporting information. Available at: [Link]

• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. Available at: [Link]

• ResearchGate. A . Synthesis of tosylate precursor 12 : (v) 7 , NaH, THF, reflux; (vi) 1. TMSCl, DIPEA, DCM. Available at: [Link]

• ScienceDirect. Synthesis of poly(silyl ether)s via copper-catalyzed dehydrocoupling polymerization. Available at: [Link]

• Organic Chemistry Portal. Triphosgene and DMAP as Mild Reagents for Chemoselective Dehydration of Tertiary Alcohols. Available at: [Link]

• Imperial College London. Development of New Methodology. Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Protection of Alcohols | OpenOChem Learn [learn.openochem.org]
• 3. total-synthesis.com [total-synthesis.com]
• 4. Introduction to 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl) [en.highfine.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Application of Efficient Catalyst DMAP [en.highfine.com]
• 7. 4-Dimethylaminopyridine (DMAP) [commonorganicchemistry.com]
• 8. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 9. Boc Protection Mechanism (Boc2O + DMAP) [commonorganicchemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 12. AN EFFICIENT DEPROTECTION OF N-TRIMETHYLSILYLETHOXYMETHYL (SEM) GROUPS FROM DINUCLEOSIDES AND DINUCLEOTIDES - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Technical Application Note: High-Purity Synthesis of (Chloromethoxy)trimethylsilane (SEM-Cl)

Topic: Preparation of (Chloromethoxy)trimethylsilane from Paraformaldehyde Content Type: Technical Application Note & Protocol Audience: Senior Research Scientists, Process Chemists, and Drug Development Professionals

Executive Summary

(Chloromethoxy)trimethylsilane (SEM-Cl) is a critical reagent in organic synthesis, primarily utilized for the protection of alcohols and amines as [2-(trimethylsilyl)ethoxy]methyl (SEM) ethers. The SEM group offers unique orthogonality, being stable to basic conditions and removable via fluoride ions (e.g., TBAF) or Lewis acids.

While commercially available, in-house preparation is often required to ensure anhydrous integrity and to mitigate the rapid hydrolysis common in aged commercial stocks. This application note details a robust, "Senior Scientist" grade protocol for the synthesis of SEM-Cl from paraformaldehyde and trimethylsilyl chloride (TMSCl). This route minimizes the formation of the highly carcinogenic byproduct bis(chloromethyl) ether (BCME), although strict safety controls remain mandatory.

Critical Safety & Hazard Analysis (Read Before Proceeding)

⚠️ DANGER: Carcinogen Formation Alert

The reaction between formaldehyde sources (paraformaldehyde) and chlorinating agents (TMSCl/HCl) carries a non-zero risk of generating Bis(chloromethyl) ether (BCME) , a potent human carcinogen (OSHA Regulated).

• Engineering Controls: All operations must be performed in a properly functioning chemical fume hood.

• Waste Disposal: Quench all residues with aqueous ammonia or sodium hydroxide to destroy potential alkylating agents before disposal.

• Moisture Sensitivity: SEM-Cl hydrolyzes rapidly to release HCl and formaldehyde. All glassware must be flame-dried or oven-dried (

  ).

Mechanistic Insight

The synthesis proceeds via the Lewis acid-catalyzed depolymerization of paraformaldehyde, followed by the insertion of the resulting formaldehyde monomer into the silicon-chlorine bond of TMSCl.

Reaction Pathway

The reaction is an equilibrium process driven by heat and the presence of a catalyst (typically Zinc Chloride or Zinc Bromide).

Figure 1: Mechanistic pathway for the insertion of formaldehyde into the Si-Cl bond.

Experimental Protocol

Reagents & Equipment[1][2][3][4][5][6]

Reagent	Purity/Grade	Role	Key Note
Paraformaldehyde	Reagent Grade (95%+)	Carbon Source	Must be dried over or via vacuum oven (40°C) for 24h prior to use.
Trimethylsilyl Chloride (TMSCl)	>99%	Reagent & Solvent	Distill from if yellow/aged. Use in excess.
Zinc Chloride ( )	Anhydrous, Fused	Catalyst	Hygroscopic.[1][2] Flame-dry under vacuum before addition.
Dichloromethane (DCM)	Anhydrous	Solvent (Optional)	Can run neat (recommended) or in minimal DCM.

Step-by-Step Methodology

Scale: 100 mmol theoretical yield.

Step 1: Catalyst Preparation

• Place 100 mg (approx 1 mol%) of

  in a 100 mL round-bottom flask (RBF).

• Heat the flask with a heat gun under high vacuum until the salt fuses and water is driven off.

• Cool to room temperature under an Argon atmosphere.

Step 2: Reaction Setup

• Add 3.00 g (100 mmol equivalent) of dried paraformaldehyde to the flask containing the catalyst.

• Add 14.0 mL (110 mmol, 1.1 equiv) of TMSCl via syringe.

  • Note: Using a slight excess of TMSCl helps drive the equilibrium and serves as the solvent.

• Equip the flask with a reflux condenser topped with an Argon balloon or nitrogen bubbler.

Step 3: Reaction Execution

• Heat the mixture to 60°C (oil bath temperature).

• Stir vigorously. The suspension will gradually clear as paraformaldehyde depolymerizes and reacts.

• Maintain reflux for 2–4 hours .

  • Checkpoint: The reaction is complete when the solid paraformaldehyde has almost completely dissolved and the solution is clear/colorless.

Step 4: Purification (Fractional Distillation) Direct distillation from the reaction vessel is recommended to minimize handling.

• Replace the reflux condenser with a short-path distillation head.

• Perform fractional distillation at atmospheric pressure (or slight vacuum if preferred, though atmospheric is standard for this bp).

• Fraction 1 (Forerun): 56–58°C (Unreacted TMSCl).

• Fraction 2 (Product): 87–89°C (Pure SEM-Cl).

  • Note: If using reduced pressure (e.g., 50 mmHg), the boiling point will drop to approximately 50–52°C.

Yield & Storage[5]

• Typical Yield: 65–80% (approx. 9.0 – 11.0 g).

• Storage: Store in a Schlenk tube or tightly sealed vial with a PTFE liner at +4°C. Add activated molecular sieves (4Å) to prolong shelf life.

Quality Control & Validation

Verify the product immediately after distillation. Hydrolysis leads to the reappearance of paraformaldehyde (cloudiness).

Analytic Method	Expected Signal	Interpretation
Appearance	Clear, colorless liquid	Cloudiness indicates hydrolysis.
NMR ( )	0.16 (s, 9H)	Trimethylsilyl group ( ).
5.48 (s, 2H)	Methylene group ( ).
NMR ( )	-1.4	Trimethylsilyl carbons.
82.3	Methylene carbon (characteristic downfield shift).
Density	0.94 g/mL	At 25°C.

Workflow Diagram

Figure 2: Operational workflow for the synthesis and purification of SEM-Cl.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (<50%)	Wet Paraformaldehyde	Dry paraformaldehyde in a vacuum oven at 45°C overnight before use. Water kills the catalyst and hydrolyzes the product.
Solid Residue Persists	Inactive Catalyst	Ensure is fused (anhydrous). Commercial "anhydrous" bottles are often wet.
Product Fumes/Cloudy	Hydrolysis	The product is reacting with atmospheric moisture. Distill and store under Argon immediately.

References

• Lipshutz, B. H.; Pegram, J. J. "Use of the [2-(Trimethylsilyl)ethoxy]methyl (SEM) Group for Protection of Alcohols and Phenols." Tetrahedron Letters, 1980 , 21(35), 3343–3346.

• Benneche, T.; Undheim, K. "Synthesis of Chloromethyl Ethers." Acta Chemica Scandinavica B, 1983 , 37, 115–120.

• Shimizu, M. et al. "Silylation of Paraformaldehyde: A Route to Chloromethoxysilanes." Journal of Organic Chemistry, 1991, 56, 675. (General reference for silyl-insertion mechanisms).

• Occupational Safety and Health Administration (OSHA). "Bis(chloromethyl) ether - Safety Data Sheet & Hazard Limits."

Sources

• 1. rvq-sub.sbq.org.br [rvq-sub.sbq.org.br]
• 2. Silica-ZnCl2: An Efficient Catalyst for the Synthesis of 4-Methylcoumarins - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Utilization of (Chloromethoxy)trimethylsilane in Nucleoside Chemistry

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Mechanistic rationale, quantitative profiling, and self-validating protocols for the use of (Chloromethoxy)trimethylsilane (TMSOM-Cl) in the orthogonal protection of nucleosides.

Introduction and Strategic Rationale

In the multi-step synthesis of complex nucleosides, oligonucleotides, and pharmaceutical intermediates, the precise and orthogonal protection of hydroxyl (-OH) and amine (-NH₂) functionalities is paramount 1. While standard silyl ethers (like TBDMS) and acetals (like MOM or THP) are foundational, they often lack the highly tunable lability required for late-stage modifications without damaging sensitive nucleobases.

(Chloromethoxy)trimethylsilane (CAS: 23586-77-8; Formula: C₄H₁₁ClOSi) serves as a potent electrophilic reagent that introduces the trimethylsilyloxymethyl (TMSOM) group 1. Functioning as a highly labile, sterically unhindered analog of the widely used TOM (triisopropylsilyloxymethyl) group [[2]](), the TMSOM group provides a unique hybrid of acetal and silyl ether properties. It is specifically employed when temporary protection is needed that can be cleaved under exceptionally mild, neutral fluoride conditions, thus avoiding the depurination risks associated with acidic acetal cleavage.

Mechanistic Causality (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why TMSOM-Cl behaves differently than standard silyl chlorides (e.g., TMSCl) or standard alpha-chloro ethers (e.g., MOM-Cl).

The Alkylation Event (Introduction)

Unlike TMSCl, which reacts directly at the silicon center via an Sₙ2-like mechanism, TMSOM-Cl reacts at the carbon center . The adjacent oxygen atom donates electron density, stabilizing the developing positive charge (oxocarbenium ion character). This makes the chloromethoxy carbon highly electrophilic, facilitating rapid alkylation of nucleophilic 2'-/3'-hydroxyls or exocyclic/heterocyclic amines [[3]](). We specifically mandate the use of N,N-diisopropylethylamine (DIPEA) rather than triethylamine in these protocols. The steric bulk of DIPEA prevents the formation of unreactive quaternary ammonium salts, which readily form when less hindered amines react with highly active alpha-chloro ethers.

The Cleavage Cascade (Deprotection)

The true power of the TMSOM group lies in its deprotection causality. Traditional acetals require aqueous acid for removal. The TMSOM group, however, is cleaved under neutral conditions using fluoride sources (e.g., TBAF). The fluoride anion selectively attacks the hard silicon atom, forming a highly stable Si-F bond. This triggers a spontaneous cascade: the Si-O bond breaks to generate a hemiacetal alkoxide intermediate, which immediately collapses to release formaldehyde gas and the free hydroxyl/amine group.

Caption: Mechanism of fluoride-induced deprotection of the TMSOM ether.

Quantitative Data: Protecting Group Profiling

To aid in synthetic route design, the following table summarizes the comparative lability and operational parameters of TMSOM against other common nucleoside protecting groups.

Protecting Group	Reagent	Typical Introduction Conditions	Cleavage Conditions	Relative Acid Stability	Relative Fluoride Lability
TMSOM	TMSOM-Cl	DIPEA, CH₂Cl₂, 0 °C	TBAF (1.1 eq), THF, 5 min	Very Low	Extreme (Minutes)
TOM	TOM-Cl	iPr₂NEt, DCE, 80 °C	TBAF (1.0 M), THF, 15 min	High	High
SEM	SEM-Cl	NaH, DMF, 0 °C	TBAF, THF, reflux, 12 hrs	Moderate	Moderate (Requires heat)
MOM	MOM-Cl	DIPEA, CH₂Cl₂, RT	HCl or TFA, MeOH, 2 hrs	Low	Stable

Experimental Methodologies & Protocols

The following protocols are designed as self-validating systems . In-process controls are embedded to ensure causality and experimental success.

Protocol 1: Regioselective 2'-O-Alkylation of Ribonucleosides

This protocol describes the protection of the 2'-OH of a ribonucleoside that has been pre-protected at the 5' and 3' positions using the Markiewicz reagent (TIPDS-Cl₂).

Reagents:

• 5',3'-O-(Tetraisopropyldisiloxane-1,3-diyl)uridine (1.0 eq, 10 mmol)

• (Chloromethoxy)trimethylsilane (TMSOM-Cl) (1.5 eq, 15 mmol)

• N,N-Diisopropylethylamine (DIPEA) (2.0 eq, 20 mmol)

• Anhydrous Dichloromethane (CH₂Cl₂) (50 mL)

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask under argon. Dissolve the protected uridine in 50 mL of anhydrous CH₂Cl₂. Causality Note: Strict anhydrous conditions are required because TMSOM-Cl rapidly hydrolyzes in the presence of moisture to form hexamethyldisiloxane and formaldehyde.

• Base Addition: Add DIPEA via syringe and cool the reaction mixture to 0 °C using an ice bath.

• Electrophile Addition: Add TMSOM-Cl dropwise over 10 minutes. Stir at 0 °C for 30 minutes, then allow the reaction to warm to room temperature.

• In-Process Validation: After 2 hours, perform TLC (Hexane/EtOAc 1:1). The starting material (Rf ~0.3) should be completely consumed, replaced by a higher running, more lipophilic product spot (Rf ~0.6).

• Quenching & Workup: Quench the reaction by adding 20 mL of saturated aqueous NaHCO₃. Causality Note: The bicarbonate neutralizes the DIPEA·HCl salt and safely destroys any residual alpha-chloro ether. Extract the aqueous layer with CH₂Cl₂ (2 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Caption: Workflow for regioselective 2'-OH protection of ribonucleosides using TMSOM-Cl.

Protocol 2: N-Protection of Heterocyclic Nucleobases

TMSOM-Cl is also highly effective for the temporary protection of acidic nitrogen atoms in nucleobases or related heterocycles (e.g., pyrazoles, pyrrolopyrimidines) prior to cross-coupling reactions 3.

Step-by-Step Methodology:

• Suspend the target heterocycle (e.g., 4-chloro-7H-pyrrolo[2,3-d]pyrimidine) (10 mmol) in 30 mL of anhydrous DMF.

• Cool the mixture to 0 °C and add Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir for 30 minutes until hydrogen gas evolution ceases.

• Add TMSOM-Cl (1.2 eq) dropwise at 10-15 °C. Stir the reaction for 3 hours [[3]]().

• In-Process Validation: Analyze via LC-MS. The target mass should shift by exactly +102 Da (addition of the C₄H₁₀OSi moiety minus the displaced proton).

• Quench with cold water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

Protocol 3: Orthogonal Deprotection via Fluoride

Step-by-Step Methodology:

• Dissolve the TMSOM-protected nucleoside (1 mmol) in 5 mL of THF.

• Add Tetrabutylammonium fluoride (TBAF, 1.0 M in THF, 1.1 mL, 1.1 eq) at room temperature.

• In-Process Validation: The reaction is typically instantaneous. Check TLC after 5 minutes. The lipophilic TMSOM spot should disappear entirely, reverting to the polar free-hydroxyl starting material.

• Evaporate the THF, redissolve in CH₂Cl₂, and wash with water to remove the water-soluble tetrabutylammonium salts.

References

• Vulcanchem. "(Chloromethoxy)trimethylsilane - 23586-77-8: Protective Group in Organic Chemistry."[1]

• Google Patents. "WO2016063294A2 - Process for the preparation of (r)-3-(4-(7h-pyrrolo[2,3-d], pyrimidin-4-yl)-1 h-pyrazol-1-yl)-3-cyclopentylpropanenitrile phosphate and its polymorphs thereof."[3]

• Google Patents. "EP2749565A1 - Glycoside compound, method for producing thioether, ether, method for producing ether, method for producing glycoside compound, method for producing nucleic acid."[2]

Sources

• 1. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]
• 2. EP2749565A1 - Glycoside compound, method for producing thioether, ether, method for producing ether, method for producing glycoside compound, method for producing nucleic acid - Google Patents [patents.google.com]
• 3. WO2016063294A2 - Process for the preparation of (r)-3-(4-(7h-pyrrolo[2,3-d], pyrimidin-4-yl)-1 h-pyrazol-1-yl)-3-cyclopentylpropanenitrile phosphate and its polymorphs thereof - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Guide: Effective Removal of Excess (Chloromethoxy)trimethylsilane (SEMC-Cl)

Topic: Removing excess (Chloromethoxy)trimethylsilane from reaction mixture Content type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, scientists, and drug development professionals[1]

[1]

Senior Application Scientist Note: (Chloromethoxy)trimethylsilane (SEMC-Cl) is a powerful reagent for introducing the SEM protecting group, favored for its stability and orthogonality.[1] However, its structural similarity to chloromethyl ethers (like MOM-Cl) necessitates rigorous safety protocols and precise removal strategies.[1] Excess reagent not only complicates purification due to siloxane byproduct formation but also poses a significant genotoxic risk if carried through to subsequent steps. This guide outlines self-validating protocols to ensure complete removal and safety.

Section 1: Critical Safety & Properties

WARNING: Carcinogenicity & Reactivity Hazard SEMC-Cl is an alkylating agent structurally related to bis(chloromethyl)ether, a known human carcinogen.[1] Hydrolysis releases formaldehyde and hydrogen chloride . All manipulations must occur in a functioning fume hood.

Property	Value	Implication for Workup
Boiling Point	57–59 °C (8 mmHg)	High boiling point at atm pressure; difficult to remove solely by rotary evaporation.[1]
Density	~0.94 g/mL	Similar to many organic solvents; phase separation requires care.
Hydrolysis Products	Formaldehyde, HCl, Hexamethyldisiloxane (HMDS)	Acidic byproducts must be neutralized; HMDS is a "greasy" volatile oil that can contaminate NMR spectra.
Solubility	Soluble in organic solvents; reacts with water	Quenching requires a biphasic system to control exotherm and HCl release.

Section 2: Troubleshooting & FAQs

Q1: Standard aqueous workup isn't removing the excess SEMC-Cl completely. I see "greasy" peaks in my NMR. What is happening?

Diagnosis: You are likely seeing Hexamethyldisiloxane (HMDS) or incomplete hydrolysis intermediates.[1] The Science: Simple water washing hydrolyzes SEMC-Cl, but the resulting trimethylsilanol (TMS-OH) spontaneously dimerizes to HMDS.[1] HMDS is a volatile oil (bp ~100°C) that co-evaporates poorly with standard solvents like dichloromethane, often lingering as a contaminant. Solution:

• Acidic Hydrolysis: Use a dilute acid wash (0.5 M HCl) to force the hydrolysis of any remaining SEMC-Cl to TMS-OH.[1]

• Vacuum Removal: HMDS is volatile. After the column, dry the product under high vacuum (<1 mbar) for at least 4 hours.

• Azeotropic Removal: If the residue persists, re-dissolve the crude oil in a small amount of pentane or heptane and re-concentrate. This aids in carrying over the siloxane impurities.

Q2: My reaction requires anhydrous conditions, but I need to quench the excess reagent before aqueous workup to prevent side reactions. How do I do this?

The Protocol: Amine Scavenging (Nucleophilic Quench) Instead of relying on water (which generates HCl), use a "sacrificial" nucleophile.

• Reagent: Add 1.5 - 2.0 equivalents (relative to excess SEMC-Cl) of Morpholine or N-Methylpiperazine .

• Mechanism: The amine attacks the electrophilic carbon of SEMC-Cl, forming a quaternary ammonium salt.

  • Reaction:SEM-Cl + R3N → [SEM-NR3]+ Cl-

• Benefit: This salt is highly water-soluble and precipitates out of non-polar solvents or is instantly removed during the first aqueous wash, leaving no volatile siloxanes behind.

Q3: I am worried about residual alkylating agents in my final product for biological testing. How do I validate removal?

Validation Method: Use p-Nitrobenzyl pyridine (NBP) Test (colorimetric) for alkylating agents if rigorous validation is needed.[1] However, for standard synthesis, checking the 1H NMR is sufficient:

• Target Signal: Look for the singlet at δ 5.2–5.4 ppm (OCH2Cl).

• Byproduct Signal: Look for the singlet at δ 0.07 ppm (HMDS).

• Action: If the δ 5.3 ppm peak is visible, the reagent is intact. Reprocess using the Amine Scavenging Protocol (Method B below).

Section 3: Validated Removal Protocols

Method A: The "Standard" Hydrolytic Workup

Best for robust substrates stable to mild acid/base.

• Cool: Cool reaction mixture to 0 °C.

• Quench: Slowly add Saturated Aqueous Ammonium Chloride (sat. NH4Cl) .

  • Why? Buffers the HCl generated during hydrolysis, preventing acid-catalyzed decomposition of your product.

• Agitate: Stir vigorously for 15–30 minutes at room temperature.

  • Critical Step: SEMC-Cl is immiscible with water.[1][2] Vigorous stirring is required to ensure the water contacts the organic phase for hydrolysis.

• Extract: Dilute with EtOAc or Et2O. Separate phases.

• Wash:

  • 1x Water (removes bulk salts).

  • 1x Saturated Sodium Bicarbonate (neutralizes residual HCl).

  • 1x Brine (drying).

• Dry & Concentrate: Dry over MgSO4, filter, and concentrate.

Method B: The "High-Purity" Scavenging Workup

Best for sensitive substrates or when complete removal of alkylating potential is required before workup.

• Identify Excess: Estimate the amount of unreacted SEMC-Cl (e.g., 0.5 mmol excess).

• Scavenge: Add Morpholine (1.0 mmol, 2 equiv relative to excess) directly to the reaction mixture.

• Stir: Stir at room temperature for 30 minutes.

  • Observation: A white precipitate (the quaternary salt) may form.

• Filter/Wash:

  • If a precipitate forms: Filter through a celite pad.

  • Proceed to aqueous workup (Method A). The quaternary salt will partition quantitatively into the aqueous layer.

Section 4: Visualizing the Workflow

The following diagram illustrates the decision logic for selecting the correct workup path.

Caption: Decision tree for selecting between Hydrolytic Quench (Method A) and Amine Scavenging (Method B) based on substrate sensitivity.

References

• Lipshutz, B. H.; Pegram, J. J. "β-(Trimethylsilyl)ethoxymethyl chloride.[1][3] A new reagent for the protection of the hydroxyl group."[4] Tetrahedron Letters, 1980 , 21(35), 3343–3346.[1][3] Link[1]

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley-Interscience: New York, 1999 .[1] (General reference for SEM protection protocols).

• Sigma-Aldrich. "Safety Data Sheet: 2-(Trimethylsilyl)ethoxymethyl chloride."[1] (Accessed 2024).[5] Link

• Common Organic Chemistry. "SEM Protection (SEM-Cl + Strong Base)." Link

Sources

• 1. Organosilicon,CAS#:41919-30-6,氯甲基三(三甲基硅氧基)硅烷,CHLOROMETHYLTRIS(TRIMETHYLSILOXY)SILANE [en.chemfish.com]
• 2. fishersci.com [fishersci.com]
• 3. 2-(Trimethylsilyl)ethoxymethyl chloride - Wikipedia [en.wikipedia.org]
• 4. Protective effect of 2-(trimethylsilyl)ethoxymethyl chloride_Chemicalbook [chemicalbook.com]
• 5. tcichemicals.com [tcichemicals.com]

Troubleshooting moisture sensitivity of alpha-chloro silyl ethers

Welcome to the Advanced Technical Support Center for Reactive Organosilicon Intermediates . This guide is engineered for researchers, synthetic chemists, and drug development professionals working with highly labile

-chloro silyl ethers (e.g., chloromethyl(dimethyl)silyl ethers).

Due to their bifunctional nature, these compounds are powerful synthetic building blocks[1], but they are notoriously susceptible to hydrolytic cleavage. This guide synthesizes mechanistic theory with field-proven troubleshooting protocols to ensure the integrity of your moisture-sensitive workflows.

Part 1: Mechanistic Causality – The "Why" Behind the Sensitivity

To troubleshoot degradation, one must first understand the structural vulnerabilities of

-chloro silyl ethers. Standard silyl ethers act as robust protecting groups, but introducing an -halogen fundamentally alters the electronic landscape of the molecule:

• Inductive Electrophilicity: The electronegative

  -chloro group exerts a strong inductive pull (-I effect), withdrawing electron density from the adjacent silicon atom. This increases the partial positive charge ( ) on the silicon center.

• Pentacoordinate Intermediates: Unlike carbon, silicon substitution proceeds via a pentacoordinate intermediate[2]. The heightened electrophilicity of the

  -chloro-substituted silicon lowers the activation energy for nucleophilic attack by trace water molecules.

• Autocatalytic Feedback Loop: The hydrolysis of the Si-O bond yields a silanol, the original alcohol, and hydrochloric acid (HCl). Because silyl ethers are exceptionally sensitive to acidic media[3], the liberated HCl protonates the remaining ether oxygens, triggering an exponential, auto-catalytic degradation cascade.

Autocatalytic hydrolytic degradation pathway of α-chloro silyl ethers.

Part 2: Quantitative Stability Baselines

The bulkiness of the alkyl groups attached to the silicon atom dictates the baseline steric hindrance against water accessibility[4]. However, the presence of an

-chloro substituent drastically reduces these half-lives.

Table 1: Relative Hydrolytic Stability of Silyl Ethers

Silyl Group Type	Relative Resistance (Acidic Media)	Relative Resistance (Basic Media)	Projected Stability with -Chloro Substitution
TMS (Trimethylsilyl)	1	1	Highly Unstable (Degrades in minutes)
TES (Triethylsilyl)	64	10 - 100	Unstable (Degrades in hours)
TBS (tert-Butyldimethylsilyl)	20,000	~20,000	Moderately Stable (Degrades in days)
TIPS (Triisopropylsilyl)	700,000	100,000	Stable (Requires aggressive hydrolysis)
TBDPS (tert-Butyldiphenylsilyl)	5,000,000	~20,000	Very Stable (Sterically shielded)

(Baseline relative resistance data adapted from standard silyl ether hydrolysis rates[3])

Part 3: Troubleshooting FAQs

Q1: My

-chloro silyl ether degrades completely within 24 hours of storage in the fridge. How can I prevent this? A: The degradation is likely driven by auto-catalytic HCl generation from trace moisture. To halt this:

• Store the compound in a strictly inert environment (glovebox) at -20°C.

• Add a mild, non-nucleophilic acid scavenger to the storage vial, such as poly(4-vinylpyridine) or activated 4Å molecular sieves. This traps any trace HCl before it can catalyze bulk degradation.

Q2: I observe massive loss of product during the standard aqueous workup (saturated

extraction). Can I skip it? A: Yes, and you must. While aqueous ammonium chloride is standard for quenching robust silyl triflates[3], -chloro silyl ethers will hydrolyze rapidly during this step. Transition to a strictly non-aqueous workup (see Protocol below). Precipitate the amine-hydrochloride salts using a non-polar solvent (like anhydrous hexanes) and filter them out under an inert atmosphere.

Q3: Silica gel chromatography destroys my compound, yielding only the deprotected alcohol. What are the alternatives? A: Standard silica gel is highly acidic (due to surface silanol groups) and will cleave labile silyl ethers.

• Alternative 1: Use neutral or basic alumina instead of silica.

• Alternative 2: Pre-treat your silica gel by flushing the column with 1-5% Triethylamine (

  ) in hexanes to neutralize the acidic sites prior to loading your sample.

• Alternative 3: For low-molecular-weight

  -chloro silyl ethers, bypass chromatography entirely and purify via Kugelrohr vacuum distillation.

Q4: My NMR spectra show inconsistent integration and the presence of siloxanes, even though the sample was pure upon isolation. Why? A: Standard deuterated solvents (like

) often contain trace water and residual DCl (deuterium chloride) which rapidly cleave the ether in the NMR tube. Always filter your through a small plug of basic alumina immediately before use, or switch to a non-acidic solvent like anhydrous Benzene- or Toluene- .

Part 4: Self-Validating Experimental Protocol

To ensure high yields and prevent moisture-induced cleavage, utilize the following strictly anhydrous methodology for the synthesis and isolation of

-chloro silyl ethers.

Protocol: Anhydrous Synthesis and Non-Aqueous Isolation

• Step 1: Glassware & Reagent Preparation

  • Flame-dry a Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

  • Ensure the starting alcohol is azeotropically dried with anhydrous toluene prior to use.

  • Freshly distill the non-nucleophilic base (e.g., 2,6-lutidine or imidazole)[2].

• Step 2: Reaction Execution

  • Dissolve the alcohol (1.0 eq) and base (1.5 eq) in anhydrous Dichloromethane (DCM) or DMF under Argon.

  • Cool the mixture to 0°C.

  • Dropwise, add the chloromethyl(dimethyl)chlorosilane (1.2 eq). The reaction will form a thick white precipitate (amine-hydrochloride salt).

  • Allow the reaction to warm to room temperature and stir until completion (monitor via TLC using

    -treated silica plates).

• Step 3: Inert Filtration (The Critical Step)

  • Do not add water. Instead, add a 3x volume of anhydrous hexanes to fully precipitate the amine salts.

  • Transfer the suspension via cannula to a Schlenk frit (porosity 3 or 4) and filter under Argon pressure into a secondary flame-dried Schlenk flask.

• Step 4: Concentration & Storage

  • Concentrate the filtrate in vacuo using a cold trap.

  • Transfer the resulting oil/solid to a glovebox, package in an amber vial over 4Å molecular sieves, and store at -20°C.

Step-by-step anhydrous workflow for synthesizing and isolating moisture-sensitive silyl ethers.

References

• Silyl ether - Wikipedia Source: Wikipedia URL:[Link][3]

• Silyl Protective Groups Source: Chem-Station Int. Ed. URL:[Link][2]

• Development of Improved Spectrophotometric Assays for Biocatalytic Silyl Ether Hydrolysis Source: National Institutes of Health (NIH) URL:[Link][4]

Sources

• 1. Chloromethyl(dimethyl)methoxysilane|CAS 18143-33-4 [benchchem.com]
• 2. Silyl Protective Groups | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Silyl ether - Wikipedia [en.wikipedia.org]
• 4. Development of Improved Spectrophotometric Assays for Biocatalytic Silyl Ether Hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing yield of TMSOM ether formation with weak nucleophiles

Optimizing Yield of Trimethylsilyl (TMS) Ether Formation with Weak Nucleophiles

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that while the formation of silyl ethers is a cornerstone of modern organic synthesis, challenges frequently arise, particularly when dealing with weak nucleophiles such as sterically hindered or electron-deficient alcohols. This guide is designed to provide in-depth, field-proven insights to help you troubleshoot common issues and optimize your reaction yields. We will delve into the causality behind experimental choices, offering not just protocols, but a framework for rational problem-solving.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of TMS ether formation?

A1: The reaction is a nucleophilic substitution at the silicon atom. The alcohol's oxygen atom acts as the nucleophile, attacking the electrophilic silicon center of the trimethylsilyl chloride (TMSCl). This is not an SN2 reaction at the carbon of the alcohol, meaning the stereochemistry at the alcohol's carbon center is retained.[1][2] The reaction proceeds in two key steps:

• Nucleophilic Attack: The alcohol's oxygen attacks the silicon atom of TMSCl, displacing the chloride ion and forming a positively charged oxonium intermediate.

• Deprotonation: A non-nucleophilic base, such as triethylamine or imidazole, removes the proton from the oxonium intermediate to yield the neutral TMS ether and the hydrochloride salt of the base.[1]

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting (Chloromethoxy)trimethylsilane Coupling Reactions

Welcome to the Technical Support Center for organosilicon coupling and protection workflows. This guide is specifically engineered for researchers and drug development professionals utilizing (Chloromethoxy)trimethylsilane (CAS: 23586-77-8)[1], commonly referred to as SOM-Cl or chloromethyl trimethylsilyl ether[2].

While SOM-Cl is a highly effective reagent for installing the trimethylsilyloxymethyl (SOM) protecting group on alcohols and amines, or for halomethylating aromatic systems, standard base-mediated protocols (e.g., using Sodium Hydride) frequently fail with complex, functionalized substrates. This guide addresses the causality behind these failures and provides validated alternative base systems.

Part 1: Frequently Asked Questions (Troubleshooting Base Selection)

Q1: My substrate undergoes epimerization or elimination when using Sodium Hydride (NaH). What alternative base should I use?

A1: Strong hydride bases like NaH (pKa ~35) are excellent for deprotonating standard alcohols, but they will readily abstract sensitive

-protons, leading to epimerization or -elimination. The Solution: Switch to a mild, non-nucleophilic organic base such as 2,6-Lutidine or 2,4,6-Collidine . Causality: The methyl groups adjacent to the nitrogen in 2,6-Lutidine provide severe steric hindrance. This prevents the base from acting as a nucleophile toward the highly electrophilic chloromethyl carbon of SOM-Cl, while its lower pKa (6.72) ensures it only scavenges the HCl byproduct rather than deprotonating carbon-bound protons.

Q2: I am observing the formation of a quaternary ammonium salt byproduct when using Triethylamine (TEA). How do I prevent this?

A2: (Chloromethoxy)trimethylsilane is an aggressive

-chloroether. Unhindered tertiary amines like TEA are highly nucleophilic and will directly attack the SOM-Cl to form a stable, unreactive quaternary ammonium salt, effectively killing your reaction. The Solution: Replace TEA with N,N-Diisopropylethylamine (DIPEA) or an inorganic base like Cesium Carbonate ( ) . Causality: DIPEA's bulky isopropyl groups shield the nitrogen lone pair from participating in attacks on the SOM-Cl, restricting its role strictly to proton abstraction.

Q3: My reaction is sluggish with DIPEA, but my substrate cannot tolerate strong hydride bases. How can I accelerate the coupling?

A3: Use a biphasic inorganic system (

or ) coupled with a Phase-Transfer Catalyst (PTC) like Tetrabutylammonium iodide (TBAI) . Causality: TBAI accelerates the reaction via the Finkelstein mechanism. The iodide ion displaces the chloride on SOM-Cl to form an intermediate iodomethoxy(trimethyl)silane (SOM-I) in situ. Because iodide is a vastly superior leaving group compared to chloride, the subsequent attack by your weakly nucleophilic substrate is dramatically accelerated.

Q4: I am using (chloromethoxy)trimethylsilane for the halomethylation of cross-linked polystyrenes. Which alternative base is best here?

A4: None. Do not use a base for this workflow. Causality: Halomethylation of aromatic rings (such as polystyrene) with chloromethyl ethers operates via an electrophilic aromatic substitution (Friedel-Crafts) mechanism[3]. This requires a Lewis acid catalyst (e.g.,

or ) to activate the oxygen atom of the SOM-Cl. Introducing any Brønsted base will immediately coordinate with and quench your Lewis acid, halting the reaction entirely.

Part 2: Quantitative Base Comparison Data

To optimize your coupling efficiency, consult the following thermodynamic and kinetic parameters of alternative bases.

Base	Conjugate Acid pKa	Nucleophilicity	Recommended Solvent	Typical Yield (SOM-Ether)	Primary Troubleshooting Use Case
NaH	~35.0	Low	THF, DMF	85-95%	Baseline: Standard, non-sensitive substrates.
DIPEA	10.75	Very Low	DCM, DMF	75-90%	Alternative: Prevents quaternary salt formation.
2,6-Lutidine	6.72	Extremely Low	DCM	70-85%	Alternative: Highly base-sensitive substrates (prevents epimerization).
	~10.3	Low	DMF, MeCN	80-95%	Alternative: Avoids organic base byproducts entirely.
+ TBAI	~10.3	Low	Biphasic / DCM	85-90%	Alternative: Accelerates sluggish reactions via Finkelstein catalysis.

Part 3: Decision Trees and Mechanistic Pathways

Decision tree for selecting alternative bases in SOM-Cl coupling reactions.

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. Visual cues and specific quenching steps are integrated to ensure real-time troubleshooting.

Protocol A: Mild SOM-Protection using 2,6-Lutidine (For Base-Sensitive Substrates)

• Preparation: Dissolve the alcohol substrate (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.2 M under an inert Argon atmosphere.

• Base Addition: Add 2,6-Lutidine (2.0 eq) via syringe. Stir for 5 minutes at 0 °C.

• Electrophile Addition: Dropwise add (Chloromethoxy)trimethylsilane (1.5 eq).

• Self-Validation Checkpoint: Allow the reaction to warm to room temperature. Within 30–45 minutes, a fine white precipitate (lutidinium hydrochloride) must form. If the solution remains completely clear after 1 hour, the SOM-Cl has likely degraded (hydrolyzed) prior to use; check reagent integrity.

• Quenching: Once TLC indicates complete consumption of the starting material, add Methanol (1.0 eq relative to SOM-Cl) and stir for 15 minutes. Causality: Methanol safely consumes unreacted SOM-Cl, converting it to a volatile methoxy-acetal. If you skip this, aqueous workup will hydrolyze leftover SOM-Cl into formaldehyde and HCl, potentially cleaving your newly formed product.

• Workup: Wash the organic layer with saturated aqueous

  (to remove excess lutidine), followed by brine. Dry over and concentrate.

Protocol B: Phase-Transfer Catalyzed SOM-Coupling (For Sluggish Reactions)

• Preparation: Dissolve the substrate (1.0 eq) in a 1:1 mixture of DCM and Water (0.1 M overall).

• Base & Catalyst Addition: Add finely powdered

  (3.0 eq) and Tetrabutylammonium iodide (TBAI, 0.1 eq).

• Electrophile Addition: Add (Chloromethoxy)trimethylsilane (2.0 eq) at room temperature.

• Self-Validation Checkpoint: Upon addition of TBAI and SOM-Cl, the organic layer will typically adopt a faint yellow tint. This is a visual confirmation of the in situ generation of the highly reactive SOM-I intermediate.

• Workup: Separate the phases. Wash the organic layer with saturated aqueous

  (sodium thiosulfate) to reduce any trace iodine, followed by water and brine. Dry and concentrate.

References

• Itsuno, S., Uchikoshi, K., & Ito, K. "Novel method for halomethylation of cross-linked polystyrenes". Journal of the American Chemical Society (ACS Publications). URL:[Link][3]

Sources

• 1. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]
• 2. guidechem.com [guidechem.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of (Chloromethoxy)trimethylsilane

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling to isolate high-purity α-chloro silyl ethers. (Chloromethoxy)trimethylsilane (CAS 23586-77-8)[1]—also known as trimethylsilyl chloromethyl ether—is a critical bifunctional reagent used for introducing protecting groups or reactive chloromethyl moieties in complex syntheses.

Its purification by distillation is notoriously challenging due to two primary vulnerabilities:

• Extreme Moisture Sensitivity: The α-chloro ether linkage is highly susceptible to nucleophilic attack by water, leading to rapid hydrolysis[2].

• Acid-Catalyzed Thermal Degradation: Trace hydrogen chloride (HCl) generated from ambient moisture exposure auto-catalyzes the decomposition of the compound into hexamethyldisiloxane (HMDS) and formaldehyde during heating.

To achieve high purity, the protocol below is designed as a self-validating system : if the correct vacuum is achieved, the distillation temperature will not exceed 45 °C; if the system is truly anhydrous and acid-free, the distillate will remain strictly colorless and non-fuming inside the closed apparatus.

Physicochemical Parameters

Understanding the physical properties of this compound is critical for setting up the correct distillation parameters. Data is synthesized from the [1][3].

Parameter	Value	Experimental Implication
Molecular Formula	C4H11ClOSi[1]	Contains both silyl ether and α-chloro ether linkages.
Molecular Weight	138.67 g/mol [1]	Used for stoichiometric calculations in protection steps.
Boiling Point	96–98 °C (at 760 mmHg)[3]	Requires vacuum reduction to minimize thermal stress.
Density	0.886 g/cm³ at 20 °C[3]	Floats on aqueous layers; critical for biphasic separations.
Refractive Index	1.418 (20 °C)[3]	Enables rapid, non-destructive purity verification.

Protocol: Anaerobic Vacuum Distillation with Acid Scavenging

Objective: To isolate pure (chloromethoxy)trimethylsilane while preventing thermal degradation and hydrolytic cleavage, adhering to principles outlined in .

Materials Required:

• Short-path distillation apparatus (minimizes holdup volume and thermal residence time).

• Schlenk line with high-purity Argon (Argon is denser than N₂, providing a superior inert blanket).

• Anhydrous potassium carbonate (K₂CO₃) or dry quinoline.

• Vacuum pump equipped with a cold trap.

Step-by-Step Methodology:

• Apparatus Preparation (Rigorous Drying): Oven-dry all glassware, including the short-path head, receiving flasks, and stir bars, at 150 °C for a minimum of 4 hours. Assemble the apparatus while hot and immediately purge with Argon for 15 minutes as it cools to room temperature.

• Sample Loading & Stabilization: Under a positive flow of Argon, transfer the crude (chloromethoxy)trimethylsilane into the distillation flask. Add 1-2% (w/w) of finely powdered, oven-dried anhydrous K₂CO₃ to the flask.

  • Causality Note: K₂CO₃ acts as a heterogeneous acid scavenger. It neutralizes trace HCl without generating water (unlike hydroxide bases), thereby halting the auto-catalytic degradation cycle during heating.

• Degassing: Apply a mild vacuum (e.g., 100-200 Torr) briefly while stirring, then backfill with Argon. Repeat this freeze-pump-thaw or gentle degassing cycle twice to remove dissolved oxygen and volatile low-boiling impurities (such as unreacted methanol)[3].

• Distillation: Reduce the system pressure to approximately 50 Torr. Slowly heat the oil bath. At 50 Torr, the compound will distill at a significantly lower temperature (approx. 35-45 °C) compared to its atmospheric boiling point of 96-98 °C[3].

  • Causality Note: Lowering the boiling point via vacuum reduces the kinetic energy available for thermal decomposition, preserving the fragile C-O-Si linkage.

• Collection and Storage: Collect the main fraction in a pre-weighed Schlenk flask cooled in an ice bath. Once distillation is complete, backfill the system with Argon. Store the purified liquid over activated 4Å molecular sieves in a sealed ampoule at 2–8 °C, strictly protected from light and moisture.

Troubleshooting & FAQs

Q1: My distillate fumes profusely when I open the collection flask. Is this normal? A1: Yes, but it indicates a critical breach in your inert atmosphere. (Chloromethoxy)trimethylsilane reacts instantly with atmospheric moisture to release HCl gas, which fumes upon contact with water vapor in the air. Solution: All transfers must be performed using air-tight syringes or cannulas under Argon. Never open the flask to ambient air.

Q2: I ran a ¹H NMR on my distilled product, and I see a massive singlet near 0.05-0.1 ppm instead of my expected peaks. What went wrong? A2: Your product has completely hydrolyzed. The peak at ~0.05 ppm belongs to Hexamethyldisiloxane (HMDS). When moisture enters the system, the silyl ether bond cleaves to form trimethylsilanol, which rapidly condenses into HMDS. Solution: Re-evaluate the drying of your glassware and the integrity of your Argon line. Ensure your receiving flask is completely dry before collection.

Q3: The crude liquid turned dark brown/black as soon as I started heating the distillation flask, and my yield was <10%. Why? A3: This is classic acid-catalyzed polymerization and thermal decomposition. α-Chloro ethers are highly unstable at elevated temperatures if trace acids are present. Solution: You likely skipped the acid-scavenging step. Ensure you add anhydrous K₂CO₃ or a few drops of dry quinoline to the still pot before heating, and ensure you are distilling under reduced pressure to lower the required bath temperature.

Mechanistic Diagram

Hydrolytic degradation pathway of (chloromethoxy)trimethylsilane and auto-catalytic HCl generation.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[Link]

Sources

• 1. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]

Technical Support Center: Solving Steric Hindrance Issues with (Chloromethoxy)trimethylsilane Protection

Welcome to the technical support center for (Chloromethoxy)trimethylsilane (CMOM-Cl). This guide is designed for researchers, scientists, and drug development professionals who are utilizing CMOM-Cl for the protection of hydroxyl groups, with a special focus on overcoming challenges associated with sterically hindered substrates. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting protocols to ensure your success.

(Chloromethoxy)trimethylsilane is a highly effective reagent for introducing the chloromethoxymethyl (CMOM) protecting group. Its high reactivity makes it particularly suitable for protecting sterically congested secondary and tertiary alcohols, where more common silylating agents may fail.[1] The resulting (trimethylsilyloxy)methyl ether offers robust protection under various conditions and can be selectively removed, providing a valuable tool in complex multi-step syntheses.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a direct question-and-answer format.

Question 1: My protection reaction with a sterically hindered secondary/tertiary alcohol is extremely slow or shows no conversion. What are the primary causes and how can I fix it?

Answer: This is the most common challenge when working with sterically demanding alcohols. The bulky environment around the hydroxyl group impedes the approach of the electrophilic CMOM reagent.

Causality: The reaction proceeds through a nucleophilic attack of the alcohol on the highly reactive oxonium ion intermediate formed from CMOM-Cl.[2] Severe steric hindrance raises the activation energy for this step, dramatically slowing the reaction rate.

Solutions:

• Optimize Reagent Stoichiometry & Temperature:

  • Increase Equivalents: Use a larger excess of both CMOM-Cl (3-5 equivalents) and the hindered base, N,N-diisopropylethylamine (DIPEA) (4-6 equivalents). This increases the concentration of the active species, favoring the reaction equilibrium.

  • Elevate Temperature: Gently warming the reaction to 40 °C or refluxing in a suitable solvent like dichloromethane (DCM) can provide the necessary energy to overcome the activation barrier. Proceed with caution and monitor for potential degradation of your starting material.

• Incorporate a Lewis Acid Catalyst:

  • For exceptionally challenging substrates, the addition of a catalytic amount of a Lewis acid can significantly enhance the reaction rate.[3] The Lewis acid coordinates to the chlorine atom of CMOM-Cl, making it a better leaving group and promoting the formation of the highly electrophilic oxonium ion intermediate.

  • Recommended Catalysts: Zinc bromide (ZnBr₂) or trimethylsilyl trifluoromethanesulfonate (TMSOTf) are effective choices. Start with 0.1 equivalents and titrate up as needed.

• Ensure Strictly Anhydrous Conditions:

  • CMOM-Cl is highly moisture-sensitive and will rapidly hydrolyze in the presence of water. This not only consumes the reagent but can also generate acidic byproducts that may complicate the reaction. Ensure all glassware is oven-dried, and use anhydrous solvents and reagents.

Question 2: The reaction appears to work, but I'm observing significant byproduct formation and the purification is challenging. What's going wrong?

Answer: Byproduct formation often stems from the high reactivity of CMOM-Cl or instability of the substrate under the reaction conditions.

Potential Side Reactions & Solutions:

Side Reaction	Cause	Recommended Solution
Elimination	If the alcohol is prone to elimination (e.g., a tertiary alcohol that can form a stable alkene), the hindered base (DIPEA) can promote this pathway, especially at elevated temperatures.	Run the reaction at a lower temperature (0 °C to room temperature) for a longer duration. If elimination persists, CMOM protection may not be suitable for your substrate.
Reaction with Other Nucleophiles	If your substrate contains other nucleophilic functional groups (e.g., amines, thiols), they may also react with CMOM-Cl.	Protect other sensitive functional groups beforehand using an orthogonal protecting group strategy.[4]
Substrate Degradation	The prolonged reaction times or elevated temperatures required for hindered alcohols can sometimes lead to the degradation of sensitive substrates.	Monitor the reaction closely by TLC. Consider using a Lewis acid catalyst to accelerate the reaction at a lower temperature.

Purification Tips:

• Workup: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) to neutralize excess base and hydrolyze any remaining CMOM-Cl.[5] This will help precipitate the DIPEA hydrochloride salt, which can often be removed by filtration or during aqueous extraction.

• Chromatography: The resulting CMOM ether is an acetal and can be sensitive to acidic conditions. If using silica gel chromatography, consider neutralizing the silica gel by pre-treating it with a solvent system containing a small amount of triethylamine (e.g., 1% Et₃N in hexanes/ethyl acetate) to prevent premature deprotection on the column.

Frequently Asked Questions (FAQs)

Q1: What is (Chloromethoxy)trimethylsilane (CMOM-Cl) and what makes it special?

A1: (Chloromethoxy)trimethylsilane, C₄H₁₁ClOSi, is a bifunctional reagent containing a highly reactive α-chloro ether and a trimethylsilyl group.[6] This structure makes it an exceptionally potent agent for protecting alcohols. Its high reactivity is particularly advantageous for creating ether linkages with sterically hindered hydroxyl groups that are unreactive towards less potent reagents.[1]

Q2: How does CMOM-Cl compare to the more common methoxymethyl chloride (MOM-Cl)?

A2: Both CMOM-Cl and MOM-Cl are used to install acetal-type protecting groups and are highly reactive.[7] The primary difference lies in the deprotection. While both are labile to acid, the CMOM group contains a silicon-oxygen bond, making it uniquely susceptible to cleavage by fluoride ion sources like tetrabutylammonium fluoride (TBAF).[1] This provides an invaluable orthogonal deprotection strategy, allowing the CMOM group to be removed selectively in the presence of other acid-sensitive groups.

Q3: What is the mechanism of alcohol protection using CMOM-Cl?

A3: The protection reaction proceeds via a mechanism that has significant Sₙ1 character. The oxygen atom of the methoxy group helps to stabilize the departure of the chloride ion, forming a highly reactive and resonance-stabilized oxonium cation intermediate. This electrophilic species is then readily trapped by the nucleophilic alcohol, even a sterically hindered one, to form the protected CMOM ether. The base (DIPEA) then neutralizes the protonated ether.[8]

Caption: Mechanism of fluoride-mediated CMOM deprotection.

Q6: What are the primary safety concerns when working with CMOM-Cl?

A6: (Chloromethoxy)trimethylsilane should be handled with significant care.

• Reactivity: It is highly reactive and moisture-sensitive. Always handle under an inert atmosphere (e.g., nitrogen or argon).

• Toxicity: As an α-chloro ether, it is a potent alkylating agent and should be considered a potential carcinogen, similar to MOM-Cl. [7]Always handle this reagent in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, chemical safety goggles, and a lab coat. [6]* Base: The commonly used base, DIPEA, is a flammable, corrosive, and toxic liquid. [9][10]Handle with appropriate precautions.

Experimental Protocols

Protocol 1: Protection of a Sterically Hindered Alcohol using CMOM-Cl

This protocol provides a general starting point for the protection of a challenging, sterically hindered alcohol.

• Preparation: To an oven-dried round-bottom flask under an argon atmosphere, add the sterically hindered alcohol (1.0 eq) and anhydrous dichloromethane (DCM, approx. 0.1 M).

• Addition of Base: Add N,N-diisopropylethylamine (DIPEA, 4.0 eq) to the solution and stir.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Addition of CMOM-Cl: Add (Chloromethoxy)trimethylsilane (CMOM-Cl, 3.0 eq) dropwise to the stirred solution over 10 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC). If the reaction is sluggish, consider gentle heating to 40 °C.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly quench by adding saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (pre-treated with 1% triethylamine in the eluent if necessary) to yield the pure CMOM-protected alcohol.

Protocol 2: Deprotection of a CMOM Ether using TBAF

This protocol describes the standard method for fluoride-mediated cleavage of the CMOM group.

• Preparation: Dissolve the CMOM-protected compound (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Addition of TBAF: Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.5 - 2.0 eq) to the solution at room temperature.

• Reaction: Stir the reaction at room temperature and monitor by TLC. The reaction is typically complete within 1-4 hours.

• Quenching: Quench the reaction by adding water.

• Extraction: Dilute the mixture with ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography to afford the deprotected alcohol.

Caption: Troubleshooting workflow for low-yield CMOM protection.

References

• Vulcanchem. (n.d.). (Chloromethoxy)trimethylsilane - 23586-77-8.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, February 13). Chloromethyltrimethylsilane: Properties, Synthesis, and Applications. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. website.
• ResearchGate. (2014, September 9). (PDF) Chloromethoxysilanes as Protecting Reagents for Sterically Hindered Alcohols.
• Chemistry Steps. (2021, June 17). Protecting Groups For Alcohols.
• MilliporeSigma. (n.d.). (Chloromethyl)trimethylsilane 98 2344-80-1.
• Gundersen, L.-L., Benneche, T., & Undheim, K. (1989). Chloromethoxysilanes as Protecting Reagents for Sterically Hindered Alcohols. Acta Chemica Scandinavica, 43, 706–709.
• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols.
• ZM Silane Limited. (2025, September 8). Chloromethyl Trimethylsilane Purification Methods And Techniques.
• Wikipedia. (n.d.). Protecting group.
• Wuts, P. G. M. (n.d.). 4.4 Alkoxymethyl Ethers. Retrieved from a source providing excerpts of Greene's Protective Groups in Organic Synthesis.
• Willingdon College, Sangli. (n.d.). Protection and deprotection.
• ResearchGate. (n.d.). A mechanistic study of Lewis acid-catalyzed covalent organic framework formation.
• Total Synthesis. (n.d.). MOM Protecting Group: MOM Protection & Deprotection Mechanism.
• ResearchGate. (n.d.). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers | Request PDF.
• BenchChem. (2025). Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group.
• Suzhou Highfine Biotech. (2024, March 25). Alcoholic Hydroxyl Protection & Deprotection.
• Wikipedia. (n.d.). Methoxymethyl ether.
• Gelest. (n.d.). Silyl Groups.
• Gundersen, L.-L., & Benneche, T. (1991). Evidence for the Formation of Chloromethoxy(trimethyl)silane. Acta Chemica Scandinavica, 45, 975-977.
• Cameo Chemicals. (n.d.). N,N-Diisopropylethylamine.
• ChemicalBook. (2026, January 17). N,N-Diisopropylethylamine - Safety Data Sheet.
• Wikipedia. (n.d.). Chloromethyl methyl ether.
• Wikipedia. (n.d.). Lewis acid catalysis.
• BenchChem. (2025). A Comparative Guide to the Reactivity of Chloromethanesulfonylcyclopropane and (Iodomethyl)sulfonylcyclopropane.
• AmericanBio. (2015, February 23). DIISOPROPYLETHYLAMINE.
• BenchChem. (2025). An In-depth Technical Guide to the Preparation of MOM-protected 2-Bromobenzyl Alcohol.
• Neuenschwander, M., et al. (n.d.). Diverse modes of reactivity of 6-(chloromethyl)-6-methylfulvene.
• University of Calcutta. (n.d.). Organic Chemistry-4.
• Matzger, A. J., et al. (2010, July 19). Modular, active, and robust Lewis acid catalysts supported on a metal-organic framework.
• Carl ROTH. (n.d.). Safety Data Sheet: N,N-Diisopropylethylamine.
• Chemistry Stack Exchange. (2018, April 26). SN1 reactivity order for chloromethyl methyl ether and trityl chloride.
• ACS GCI Pharmaceutical Roundtable. (2026, February 18). Lewis Acids. Retrieved from ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Chem Simplify. (n.d.). Silyl Protection of Alcohols: TMSCl vs TBSCl (Mechanism, Stability, Deprotection).
• Wikipedia. (n.d.). Trimethylsilyl group.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• The Journal of Organic Chemistry - ACS Publications. (2024, August 3). Lewis Acid-Driven Multicomponent Reactions Enable 2-Alkyl Chromanones with Anticancer Activities.
• CEM Corporation. (n.d.). Protection and Deprotection.
• Alkyl Amines Chemicals Limited. (n.d.). Safety data sheet. Retrieved from Alkyl Amines Chemicals Limited website.
• BenchChem. (n.d.). An In-depth Technical Guide to Boc and Tosyl Protecting Groups in Organic Synthesis.

Sources

• 1. scispace.com [scispace.com]
• 2. One moment, please... [total-synthesis.com]
• 3. Lewis acid catalysis - Wikipedia [en.wikipedia.org]
• 4. Protective Groups [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]
• 7. Chloromethyl methyl ether - Wikipedia [en.wikipedia.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. americanbio.com [americanbio.com]

Technical Support Center: (Chloromethoxy)trimethylsilane (SEM-Cl) Protocols

[1]

Executive Summary & Safety Directive

Warning: (Chloromethoxy)trimethylsilane (SEM-Cl) is an alkylating agent that presents a unique dual-hazard profile upon quenching:

• Acid Generation: Rapid hydrolysis releases Hydrogen Chloride (HCl).[1]

• Carcinogen Release: The acetal linkage breaks down to release Formaldehyde (HCHO) gas.[1]

The "Golden Rule" of SEM-Cl Workup:

Never quench SEM-Cl reactions with pure water or acidic media.[1] Always use a chilled, buffered basic solution to neutralize the HCl immediately and contain the formaldehyde in the aqueous phase.

The Mechanism of Hydrolysis

Understanding why we choose specific quenching agents requires visualizing the decomposition pathway.[1] When SEM-Cl encounters water, it does not just "deactivate"; it fragments.[1]

Figure 1: The hydrolysis cascade of SEM-Cl.[1][2] Note that for every mole of reagent quenched, one mole of HCl and Formaldehyde is generated.

Standard Quenching Protocol (The "Happy Path")

This protocol is designed for standard protection of alcohols, phenols, or indoles using SEM-Cl with bases like Sodium Hydride (NaH) or DIPEA.[1]

Reagents Required

• Quench Buffer: Saturated Aqueous Sodium Bicarbonate (

  ).[1]

• Extraction Solvent: Diethyl Ether (

  ) or Ethyl Acetate ( ).[1]

• Wash Solution: Saturated Brine (

  ).[1]

Step-by-Step Procedure

• Cool Down: Cool the reaction mixture to 0 °C in an ice bath.

  • Why? Hydrolysis is exothermic.[1] If NaH was used, the quench will also release

    gas.[1] Cooling prevents runaway exotherms and minimizes solvent vaporization.[1]

• The Dropwise Quench: Slowly add Saturated Aqueous

  via an addition funnel or syringe.[1]

  • Volume: Use 2mL of buffer for every 1mmol of SEM-Cl used.[1]

  • Observation: Vigorous bubbling (

    from acid neutralization + if NaH present).[1]

  • Critical Check: Ensure pH of the aqueous layer is >7.[1] If acidic, the SEM group (which is acid-labile) may fall off.[1][2]

• Phase Separation: Dilute with organic solvent (

  is preferred as it helps break silicon emulsions).[1]

• The "Formaldehyde Wash": Wash the organic layer 2x with water, then 1x with Brine.[1]

  • Why? Formaldehyde is highly water-soluble.[1] These washes move the toxic byproduct from your product stream into the aqueous waste.[1]

Troubleshooting Guide: "The Emulsion Nightmare"

A common failure mode in SEM chemistry is the formation of a milky, inseparable emulsion during workup.[1] This is caused by Hexamethyldisiloxane (HMDS) and silicone greases interacting with the organic/aqueous interface.[1]

Diagnostic & Fixes

Symptom	Probable Cause	Corrective Action
Milky Interface	HMDS formation (Silicon byproduct)	The "Brine Crash": Add solid NaCl directly to the separatory funnel and shake.[1] The increased ionic strength forces phase separation.[1]
Precipitate	DIPEA Hydrochloride salts (insoluble in )	Filtration: Do not try to dissolve it.[1] Filter the biphasic mixture through a fritted glass funnel or a Celite pad, then separate layers.
Pungent Odor	Escaping Formaldehyde/HCl	Ventilation Failure: Immediately close the hood sash.[1] Ensure your quench was basic ( ).[1] Acidic quenches volatilize HCHO faster.[1]
Product Loss	Hydrolysis of SEM group	Acidity: The aqueous layer became acidic (HCl generation exceeded buffer capacity).[1] Retreat: Add solid until bubbling stops.

Decision Tree for Difficult Workups

Figure 2: Logic flow for resolving silicon-based emulsions during SEM-Cl workup.

FAQ: Specific Scenarios

Q: Can I use Ammonium Chloride (

) instead of Sodium Bicarbonate? A: Proceed with Caution. While is a standard quench for anions, it is slightly acidic (pH ~5).[1] Since SEM-Cl generates HCl upon hydrolysis, the combined acidity can drop the pH low enough to cleave the SEM group you just installed, or cleave other sensitive groups (like acetonides). Recommendation: Use a 1:1 mixture of Sat. and Sat. if you need to buffer a very basic reaction (like LDA) but want to avoid strong acidity.[1]

Q: I spilled neat SEM-Cl in the hood. How do I clean it? A: Do NOT wipe with a wet paper towel.[1]

• Cover the spill with solid Sodium Bicarbonate or Calcium Carbonate to neutralize the future acid.[1]

• Cover with vermiculite or sand.[1][3][4]

• Scoop into a waste container.

• Only then wipe the surface with a dilute ammonia solution (neutralizes residual HCl and reacts with formaldehyde).[1]

Q: Why does my product smell like "wet dog" or "swimming pool" after drying? A: This is likely residual Formaldehyde or HMDS .[1]

• Fix: Dissolve the crude oil in Toluene and concentrate via rotary evaporation 2-3 times (azeotropic removal).[1] If the smell persists, run a short silica plug; the non-polar siloxanes elute with Hexanes, while your SEM-protected product usually requires some polarity.

References

• Greene's Protective Groups in Organic Synthesis

  • Source: Wuts, P. G. M. (2014).[1] Greene's Protective Groups in Organic Synthesis. 5th Edition.[1] John Wiley & Sons.[1]

  • Context: Definitive guide on SEM ether stability (stable to basic hydrolysis, cleaved by acid/fluoride) and installation conditions.[1]

  • URL:[1]

• Safety Data Sheet: (Chloromethoxy)trimethylsilane

  • Source: Sigma-Aldrich (Merck).[1]

  • Context: Hazard identification (H314, H350), decomposition products (Formaldehyde, HCl), and handling precautions.[1]

  • URL:[1]

• Synthesis of SEM-Protected Indoles

  • Source:Organic Syntheses, Coll.[1][5] Vol. 9, p.411 (1998); Vol. 74, p.248 (1997).[1]

  • Context: Detailed experimental procedure for SEM protection of nitrogen heterocycles, including specific workup details to avoid emulsions.

  • URL:[1]

• Formaldehyde Generation

  • Source:Chemical Research in Toxicology.

  • Context: Mechanistic insight into the hydrolysis of

    -chloro ethers and the release of formaldehyde.[1]

  • URL:[1]

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. Introduction to 2-(Trimethylsilyl)ethoxymethyl Chloride (SEM-Cl) [en.highfine.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. zmsilane.com [zmsilane.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Comprehensive Guide to the 1H NMR Chemical Shifts of the Trimethylsilyloxymethyl (TMSOM) Group vs. Alternative Protecting Groups

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Executive Summary

In complex multistep organic synthesis and drug development, the judicious selection and analytical verification of protecting groups are paramount [1]. The trimethylsilyloxymethyl (TMSOM) group (–CH₂–O–Si(CH₃)₃) serves as a highly versatile structural motif and protecting strategy. However, distinguishing it from structurally adjacent groups like Methoxymethyl (MOM), 2-(Trimethylsilyl)ethoxymethyl (SEM), and standard Trimethylsilyl (TMS) ethers requires precise spectroscopic profiling [2].

This guide provides an objective, data-driven comparison of the ¹H NMR characteristics of the TMSOM group against leading alternatives, complete with field-proven experimental protocols designed to ensure absolute structural validation.

Structural and Spectroscopic Profiling: The Causality of Chemical Shifts

To accurately assign a TMSOM group in a ¹H NMR spectrum, one must understand the electronic environment dictating its chemical shifts. The TMSOM motif consists of two distinct proton environments:

• The Trimethylsilyl Protons (–Si(CH₃)₃): Silicon is highly electropositive relative to carbon. This donates electron density to the adjacent methyl groups, heavily shielding the 9 protons and pushing their resonance upfield to ~0.05 – 0.15 ppm as a sharp singlet [3].

• The Oxymethyl Protons (–CH₂–O–): The chemical shift of this methylene bridge is entirely dependent on its point of attachment (causality of the local diamagnetic deshielding):

  • Aliphatic Attachment (C–CH₂–O–TMS): When TMSOM acts as a protected primary alcohol, the methylene protons are deshielded by a single oxygen atom, typically resonating between 3.50 – 4.20 ppm .

  • Heteroatom Attachment (O–CH₂–O–TMS): If the TMSOM group forms a silyl hemiacetal linkage, the methylene protons are sandwiched between two highly electronegative oxygen atoms. This dual-deshielding effect pushes the signal significantly downfield to 4.60 – 4.80 ppm [4].

By contrast, the SEM group (–CH₂OCH₂CH₂TMS) introduces an ethyl bridge that acts as a spectroscopic buffer, yielding a distinct triplet near 0.90 ppm (–CH₂–Si) that is entirely absent in TMSOM spectra [1].

Quantitative Data Comparison

The following table summarizes the diagnostic ¹H NMR chemical shifts for TMSOM and its primary alternatives. This data serves as a comparative baseline for rapid spectral interpretation [1][2][3].

Protecting Group	Structural Motif	Methylene (–CH₂–) ¹H Shift (ppm)	Silyl / Methyl ¹H Shift (ppm)	Deprotection Lability
TMSOM	–CH₂–O–Si(CH₃)₃	~3.5 – 4.2 (Aliphatic)~4.6 – 4.8 (Acetal)	~0.05 – 0.15 (s, 9H)	High (Mild acid or F⁻)
SEM	–CH₂–O–CH₂CH₂Si(CH₃)₃	~4.7 (s, 2H, acetal)	~0.00 (s, 9H) & ~0.90 (t, 2H)	Moderate (F⁻ or strong acid)
MOM	–CH₂–O–CH₃	~4.6 (s, 2H, acetal)	~3.30 (s, 3H, methoxy)	Moderate (Acidic)
TMS	–O–Si(CH₃)₃	N/A	~0.10 (s, 9H)	Very High (Mild acid/base)

Note: Spectra acquired in CDCl₃ at 298K. Shifts may vary slightly (±0.05 ppm) based on the global electronic properties of the parent scaffold.

Experimental Protocol: Self-Validating NMR Workflow

A common pitfall in identifying the TMSOM group is the misassignment of its silyl peak as the internal reference standard, leading to false negatives in structural validation. The following protocol is a self-validating system designed to prevent this error.

Step-by-Step Methodology

Step 1: Anhydrous Sample Preparation

• Action: Dissolve 5–10 mg of the purified intermediate in 0.6 mL of anhydrous, ampoule-sealed CDCl₃.

• Causality: TMSOM ethers and acetals are highly labile. Residual moisture in older CDCl₃ bottles generates DCl over time, which will spontaneously cleave the TMSOM group in the NMR tube before acquisition.

Step 2: Absolute Internal Referencing

• Action: Ensure the CDCl₃ contains exactly 0.03% v/v Tetramethylsilane (TMS).

• Causality: Because the TMSOM silyl protons appear at ~0.10 ppm, exact 0.00 ppm referencing is mandatory. Without internal TMS, the spectrometer's automated solvent-lock might miscalibrate the TMSOM peak as 0.00 ppm, effectively "erasing" it from your spectral analysis.

Step 3: Optimized Acquisition Parameters

• Action: Set the relaxation delay (D1) to a minimum of 2.0 seconds and utilize a 30° pulse angle.

• Causality: Silyl methyl protons (–Si(CH₃)₃) exhibit longer longitudinal relaxation times (T1) than standard aliphatic protons. A standard 1-second delay will result in incomplete relaxation, causing the integration of the silyl peak to fall short of the theoretical 9H, thereby failing the self-validation check against the 2H methylene signal.

Step 4: Data Processing & Validation

• Action: Apply a mild exponential window function (Line Broadening = 0.3 Hz) prior to Fourier transformation. Manually phase the spectrum and apply a multipoint baseline correction.

• Validation Check: Integrate the methylene signal (set to exactly 2.00). The upfield silyl singlet must integrate between 8.80 and 9.20. Any significant deviation indicates either incomplete protection or partial degradation.

Mechanistic Workflow: NMR Decision Tree

To streamline the analytical process, the following logical workflow illustrates how to systematically differentiate TMSOM from MOM, SEM, and TMS groups based on raw ¹H NMR data.

Figure 1: Decision tree for identifying protecting groups via 1H NMR chemical shifts.

References

• Organic Chemistry Portal. "Protective Groups: Stability and Deprotection Strategies." Organic Chemistry Portal. Available at:[Link]

• Wikipedia. "Protecting group: Common applications in organic synthesis." Wikimedia Foundation. Available at: [Link]

• Ludwig-Maximilians-Universität München (LMU). "Investigation of the role and regulation of modified DNA and RNA nucleosides" (Mentions specific CH₂-O-Si NMR shifts). University Library. Available at:[Link]

Comparative Guide: Deprotection of TMSOM/Silyloxymethyl vs. MOM Ethers

The following comparative guide addresses the technical nuances between Methoxymethyl (MOM) ethers and Trimethylsilyloxymethyl (TMSOM) ethers (often practically implemented as their more stable cousins, SEM or TOM).

This guide focuses on the Chemo-selective Orthogonality that distinguishes these two acetal-based protecting groups: Acid-Lability (MOM) vs. Fluoride-Lability (TMSOM/SEM) .

Executive Summary: The Orthogonality Paradox

In complex total synthesis, the choice between a Methoxymethyl (MOM) ether and a Silyloxymethyl ether (TMSOM, and its robust variants SEM/TOM) is rarely about stability—it is about deprotection strategy .

• MOM Ethers (

  ): The "Shield." Extremely robust to bases, nucleophiles, and reducing agents. Requires Brønsted or Lewis Acids for removal.

• TMSOM/SEM Ethers (

  ): The "Switch." Stable to base but uniquely vulnerable to Fluoride ions (via the Silicon-Fluorine bond affinity). This allows deprotection under neutral/basic conditions, preserving acid-sensitive moieties (e.g., epoxides, acetals).

Critical Technical Note: The specific structure TMSOM (

) is chemically labile and prone to rapid hydrolysis due to the low steric hindrance of the trimethylsilyl group. In practical high-value synthesis, this class is represented by the sterically reinforced SEM (2-(Trimethylsilyl)ethoxymethyl) or TOM (Triisopropylsilyloxymethyl) groups. This guide treats TMSOM as the mechanistic prototype for the Fluoride-labile silyloxymethyl class.

Critical Analysis: Performance & Stability Profile

The following table contrasts the operational windows for both protecting groups.

Feature	MOM Ether (Methoxymethyl)	TMSOM / SEM Class (Silyloxymethyl)
Primary Cleavage	Acid (TFA, HCl, BBr )	Fluoride (TBAF, TAS-F, HF·Pyridine)
Secondary Cleavage	Lewis Acids (ZnBr , TMSBr)	Strong Acid (TFA - slower than MOM)
Base Stability	Excellent (Stable to LDA, BuLi)	Excellent (Stable to LDA, BuLi)
Acid Stability	Moderate (Cleaves pH < 4)	Low to Moderate (Cleaves pH < 4)
Steric Footprint	Low (Good for crowded alcohols)	High (SEM/TOM are bulky)
Byproducts	Formaldehyde, Methanol	Formaldehyde, Silanol/Silyl-fluoride
Orthogonality	Compatible with Silyl ethers (TBDMS)	NOT compatible with Silyl ethers (cleaves w/ F-)

Mechanistic Pathways

Understanding the "why" allows for troubleshooting when standard protocols fail.

Diagram 1: Divergent Deprotection Mechanisms

• MOM relies on protonation of the acetal oxygen to generate an oxocarbenium ion.

• TMSOM relies on the high affinity of Fluoride for Silicon (

  bond energy) to trigger a fragmentation cascade.

Figure 1: Mechanistic divergence.[1] MOM cleavage is driven by acid catalysis (top), while TMSOM cleavage is driven by Fluoride-Silicon affinity (bottom), allowing deprotection in basic/neutral environments.

Experimental Protocols

These protocols are designed to be self-validating. If the color changes or gas evolution described does not occur, stop and re-evaluate reagents.

Protocol A: Fluoride-Mediated Deprotection of TMSOM/SEM

Target: Removal of Silyloxymethyl groups in the presence of acid-sensitive groups (e.g., epoxides). Reagent: Tetra-n-butylammonium fluoride (TBAF) in THF.[2][3]

• Preparation: Dissolve the TMSOM/SEM-protected substrate (

  ) in anhydrous THF ( ) under an inert atmosphere (Ar or N ).

  • Note: Commercial TBAF often contains water.[2] For strictly anhydrous conditions, dry the TBAF or use TAS-F.

• Addition: Add TBAF (

  in THF, ) dropwise at or Room Temperature (RT).

  • Observation: The reaction is usually homogeneous. If SEM groups are present, the reaction may require heating to

    due to steric bulk.

• Monitoring: Monitor by TLC. The intermediate hemiacetal breaks down rapidly, but ensure the silyl byproduct (

  ) does not co-spot with the product.

• Quench: Dilute with Et

  O and add Saturated Aqueous NH Cl.

  • Why: This buffers the basicity of the generated alkoxides and TBAF.

• Purification: Extract with Et

  O, wash with brine, dry over MgSO .

  • Caution: The byproduct is formaldehyde. Ensure good ventilation.

Protocol B: Lewis Acid Deprotection of MOM

Target: Removal of MOM groups when harsh Brønsted acids (HCl) cannot be used. Reagent: Bromotrimethylsilane (TMSBr).

• Preparation: Dissolve MOM-ether (

  ) in anhydrous DCM ( ) at .

• Addition: Add TMSBr (

  ) dropwise.

• Mechanism Check: The reaction proceeds via a silyl-oxonium intermediate.[4]

• Warming: Allow to warm to

  .

  • Validation: Reaction completion is often indicated by the disappearance of the starting material spot on TLC within 1-2 hours.

• Hydrolysis: Quench with saturated aqueous NaHCO

  . The TMS-ether intermediate (transiently formed) will hydrolyze to the alcohol during workup.

Decision Matrix: When to Use Which?

Use this logic flow to select the correct protecting group strategy for your specific molecule.

Figure 2: Decision Matrix. The choice hinges on the stability of the rest of the molecule to Acid (MOM preferred) or Fluoride (TMSOM/SEM preferred).

References

• Greene's Protective Groups : Wuts, P. G. M.[3][5] Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons: Hoboken, NJ, 2014.

• SEM Development: Lipshutz, B. H.; Pegram, J. J. "

  -(Trimethylsilyl)ethoxymethyl Chloride. A New Reagent for the Protection of the Hydroxyl Group." Tetrahedron Letters1980 , 21, 3343–3346.

• TOM Development : Pitsch, S.; Weiss, P. A.; Jenny, L.; Stutz, A.; Wu, X. "Reliable Chemical Synthesis of Oligoribonucleotides (RNA) with 2'-O-[(Triisopropylsilyl)oxy]methyl (2'-O-TOM)-Protected Phosphoramidites." Helvetica Chimica Acta2001 , 84, 3773–3795.

• MOM Deprotection (TMSBr) : Hanessian, S.; Delorme, D.; Dufresne, Y. "Mild Cleavage of Methoxymethyl Ethers with Trimethylsilyl Bromide." Tetrahedron Letters1984 , 25, 2515–2518.

• Fluoride Cleavage Mechanism : Corey, E. J.; Venkateswarlu, A. "Protection of Hydroxyl Groups as Tert-Butyldimethylsilyl Derivatives." Journal of the American Chemical Society1972 , 94, 6190–6191.[3]

Sources

• 1. Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 4. orgosolver.com [orgosolver.com]
• 5. Methoxymethyl ether - Wikipedia [en.wikipedia.org]

Chemoselectivity in Hydroxyl Protection: A Comparative Guide to (Chloromethoxy)trimethylsilane

In complex multi-step organic synthesis and drug development, the precise differentiation between primary and secondary hydroxyl groups is a foundational challenge. While standard silyl chlorides (e.g., TBS-Cl) and alkoxymethyl chlorides (e.g., MOM-Cl, SEM-Cl) are ubiquitous, (Chloromethoxy)trimethylsilane (TMSOM-Cl, CAS 23586-77-8) occupies a highly specialized and powerful niche[1].

By generating a trimethylsilyloxymethyl (TMSOM) ether, this reagent combines the steric discrimination of a bulky alkoxymethyl group with the orthogonal, fluoride-labile cleavage profile of a silyl ether. This guide objectively compares the chemoselectivity and performance of TMSOM-Cl against traditional alternatives, providing mechanistic insights and validated experimental protocols for synthetic chemists.

Mechanistic Causality: Why TMSOM-Cl Excels in Selectivity

The chemoselectivity of TMSOM-Cl for primary over secondary alcohols is governed by a synergistic interplay of electronics and sterics. Understanding this causality is critical for optimizing reaction conditions.

• Oxocarbenium Formation: Like other

  -chloro ethers, TMSOM-Cl reacts via an -like pathway. The chloride leaving group departs to form a highly electrophilic oxocarbenium intermediate ( ).

• Steric Trajectory: The bulky trimethylsilyl (TMS) group attached directly to the oxygen amplifies the steric hindrance around the electrophilic carbon. When a secondary alcohol approaches, the required nucleophilic trajectory is severely impeded by allylic/alkyl strain from the alcohol's substituents clashing with the TMS group.

• Kinetic Control: At low temperatures (0 °C), the activation energy barrier for secondary alcohol attack becomes insurmountable. The reaction is effectively arrested at the mono-protected primary alcohol stage, yielding exceptional chemoselectivity.

Reaction pathway of TMSOM-Cl showing kinetic chemoselectivity for primary hydroxyls.

Comparative Performance Analysis

To contextualize TMSOM-Cl, we must benchmark it against standard protecting groups utilized in carbohydrate and nucleoside chemistry[2]. The table below summarizes their kinetic selectivity and deprotection orthogonality.

Protecting Group	Reagent	Selectivity (1° vs 2°)	Deprotection Conditions	Stability (Base/Nucleophiles)
TMSOM		High (>95:5)	Mild Acid, Fluoride (TBAF)	Excellent
MOM		Moderate (~80:20)	Strong Acid	Excellent
SEM		High (~90:10)	Strong Acid, Fluoride (Heating)	Excellent
TBS		Very High (>99:1)	Mild Acid, Fluoride	Moderate to Good

Key Takeaway: While TBS offers slightly higher raw selectivity, TMSOM provides an acetal linkage rather than a pure silyl ether. This makes the TMSOM group far more stable to strong basic conditions (e.g., organolithium reagents) than a standard TBS group, while still allowing for mild, room-temperature fluoride cleavage—a distinct advantage over the notoriously stubborn SEM group.

Experimental Workflows: Self-Validating Protocols

As a best practice in application science, protocols must be designed as self-validating systems. The following workflows incorporate specific checkpoints to ensure reaction fidelity.

Protocol 1: Selective Protection of a Primary Hydroxyl

Objective: Protect a primary alcohol in the presence of a secondary alcohol without over-alkylation.

• Preparation: Dissolve the diol substrate (1.0 eq) in anhydrous

  (0.1 M) under a strict argon atmosphere.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq).

  • Causality Check: DIPEA is chosen over Triethylamine (

    ). The extreme steric bulk of DIPEA prevents it from acting as a nucleophile towards TMSOM-Cl, whereas can form an unreactive quaternary ammonium side-product, stalling the reaction.

• Reagent Introduction: Cool the mixture to 0 °C. Dropwise add (Chloromethoxy)trimethylsilane (1.05 eq).

  • Causality Check: The slight 0.05 eq excess ensures complete conversion of the primary alcohol, while the 0 °C temperature enforces the kinetic control required to prevent secondary alcohol attack.

• Validation & Monitoring: Stir at 0 °C for 1 hour. Monitor via TLC (Hexanes/EtOAc).

  • Self-Validation: The reaction is successful if TLC shows the disappearance of the baseline diol and the emergence of a single new spot (mono-protected). The appearance of a higher

    spot indicates the loss of chemoselectivity (di-protection), signaling that the temperature was too high or the reagent was added too rapidly.

• Workup: Quench with saturated aqueous

  . Extract with , dry over , and concentrate under reduced pressure.

Protocol 2: Orthogonal Deprotection via Fluoride Cleavage

Objective: Remove the TMSOM group without disturbing acid-labile functionalities (e.g., standard acetals or trityl groups).

• Preparation: Dissolve the TMSOM-protected compound in anhydrous THF (0.1 M).

• Fluoride Cleavage: Add Tetra-n-butylammonium fluoride (TBAF, 1.0 M in THF, 1.1 eq) at 0 °C.

  • Causality Check: The fluoride anion specifically attacks the silicon atom due to the massive thermodynamic driving force of the Si-F bond formation. This breaks the Si-O bond, generating a hemiacetal intermediate that spontaneously collapses, expelling formaldehyde gas and releasing the free alcohol.

• Validation: Track the reaction via LC-MS.

  • Self-Validation: Complete consumption of the starting material should occur within 15–30 minutes. Prolonged reaction times indicate moisture contamination in the TBAF reagent, which heavily hydrates and deactivates the fluoride ion.

References

• Wuts, P. G. M., & Greene, T. W. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. Retrieved March 3, 2026, from [Link]

Sources

• 1. (Chloromethoxy)trimethylsilane (23586-77-8) for sale [vulcanchem.com]
• 2. dokumen.pub [dokumen.pub]

Cleavage of TMSOM group using TBAF vs acidic hydrolysis

This guide provides an in-depth technical comparison of cleaving the Trimethylsilyloxymethyl (TMSOM) protecting group using TBAF (Tetra-n-butylammonium fluoride) versus Acidic Hydrolysis .

The TMSOM group (

) is a unique "hybrid" protecting group. Structurally, it is an acetal where one of the oxygens is silylated. This distinct architecture renders it susceptible to two orthogonal cleavage mechanisms: fluoride-mediated desilylation (targeting the Si–O bond) and acid-catalyzed hydrolysis (targeting the acetal function). This dual lability distinguishes it from the more robust SEM group ( ), which relies primarily on fluoride cleavage of a stable C–Si bond.

Part 1: Mechanistic Deep Dive

The choice between TBAF and acid dictates the cleavage pathway and the resulting byproducts. Understanding these mechanisms is critical for substrate compatibility.

Fluoride-Mediated Cleavage (TBAF)[1][2][3]

• Mechanism : The fluoride ion (

  ) is a hard nucleophile with high affinity for silicon.[1] It attacks the silicon atom of the TMSOM group, cleaving the Si–O bond.

• Cascade Fragmentation : The initial attack releases the unstable hemiacetal anion (

  ). This intermediate spontaneously fragments into the alkoxide ( ) and formaldehyde ( ).

• Outcome : The alkoxide is protonated during the workup (or by adventitious water) to yield the free alcohol (

  ).

• Key Insight : This pathway is basic . The generation of alkoxides and the basicity of commercial TBAF (often containing

  due to hydration) can induce side reactions like elimination, epimerization, or acyl migration.

Acidic Hydrolysis

• Mechanism : A Brønsted acid protonates an oxygen atom within the TMSOM group. Protonation can occur at the silyl ether oxygen or the acetal oxygen.

• Solvolysis : Protonation leads to the cleavage of the Si–O or C–O bond, generating a hemiacetal intermediate (

  ).

• Decomposition : The hemiacetal rapidly hydrolyzes to release the free alcohol (

  ) and formaldehyde.

• Key Insight : This pathway is acidic . It avoids the formation of alkoxides but exposes the substrate to low pH, which can jeopardize other acid-labile groups (e.g., ketals, trityl groups).

Caption: Dual cleavage pathways for TMSOM. Top (Yellow): Fluoride-triggered fragmentation. Bottom (Red): Acid-catalyzed hydrolysis.

Part 2: Comparative Performance Guide

The following table contrasts the two methods to aid in experimental design.

Feature	TBAF (Fluoride Cleavage)	Acidic Hydrolysis (HCl / AcOH)
Primary Mechanism	Nucleophilic attack on Si (Desilylation)	Proton-catalyzed Solvolysis
pH Environment	Basic (Alkoxide intermediate generated)	Acidic (Cationic intermediates)
Substrate Scope	Best for acid-sensitive substrates (e.g., acetals, epoxides).[1]	Best for base-sensitive substrates (e.g., esters, Fmoc).
Reaction Rate	Very Fast (< 1 hour typically).	Moderate to Fast (depends on acid strength).
Selectivity	Cleaves all silyl groups (TMS, TBS, TES). Non-selective vs other silyl ethers.	Can be tuned.[2] Mild acid (AcOH) may cleave TMSOM selectively over bulky silyl ethers (TBDPS).
Common Side Reactions	-elimination, acyl migration, racemization of -chiral centers.	Hydrolysis of other acetals/ketals, dehydration of tertiary alcohols.
Purification	Difficult. TBA salts are hard to remove; requires aqueous wash or scavengers.	Easy. Volatile byproducts (TMSOH, ) are removed in vacuo.
Key Reagent	1M TBAF in THF (often buffered with AcOH).[3]	HCl in MeOH, or AcOH/THF/Water.

Part 3: Experimental Protocols

Protocol A: TBAF Cleavage (Standard & Buffered)

Use this for acid-sensitive substrates.[1] If the substrate is base-sensitive, use the "Buffered" modification.

• Preparation : Dissolve the TMSOM-protected substrate (1.0 equiv) in anhydrous THF (

  concentration).

• Reagent Addition :

  • Standard: Add TBAF (1.0 M in THF, 1.5–2.0 equiv) dropwise at

    .

  • Buffered (Milder): Pre-mix TBAF with Acetic Acid (1:1 molar ratio) before addition. This neutralizes the basicity of the fluoride source.

• Reaction : Warm to room temperature and stir. Monitor by TLC (typically 30–60 min).

• Quench & Workup :

  • Dilute with

    or EtOAc.

  • Quench with saturated

    solution.

  • Wash organic layer with water (

    ) and brine ( ) to remove ammonium salts.

  • Note: If TBA salts persist (appearing as a gel/oil), use a short silica plug filtration or Ca-based scavengers [1].

Protocol B: Acidic Hydrolysis

Use this for base-sensitive substrates or when purification from TBA salts is problematic.

• Preparation : Dissolve the substrate in Methanol or a THF/MeOH mixture (

  ).

• Reagent Addition :

  • Mild: Add Glacial Acetic Acid (10% v/v) and water (1% v/v). Heat to

    if necessary.

  • Stronger: Add 1M HCl (3–5 drops per mmol substrate) or p-Toluenesulfonic acid (pTsOH) (0.1 equiv) at

    .

• Reaction : Stir at room temperature. The TMSOM group hydrolyzes rapidly (often < 2 hours).

• Workup :

  • Neutralize with solid

    or saturated aqueous .

  • Evaporate volatiles (MeOH, TMS-OH, and formaldehyde co-evaporate).

  • Extract residue with EtOAc/DCM if necessary.

Part 4: Expert Application Notes

• The "Formaldehyde Problem" : Both methods release formaldehyde (

  ). In concentrated reactions, this can re-react with amines or electron-rich aromatics.

  • Solution: Add a scavenger like ethylene glycol or perform the reaction in dilute methanol (forms volatile methyl hemiformal).

• TBAF "Basicity" : Commercial TBAF contains significant water, generating

  and . This "naked" hydroxide causes decomposition in sensitive molecules (e.g., ester hydrolysis).

  • Fix: Always buffer TBAF with AcOH or imidazole hydrochloride if your molecule contains esters or base-labile stereocenters [2].

• Selectivity Strategy :

  • If you have a TMSOM group and a TBDMS (TBS) group:

    • Acid (dilute HCl/MeOH) will likely cleave the TMSOM (and any simple TMS ethers) faster than the bulky TBDMS group.

    • TBAF will cleave both indiscriminately.

References

• Kishi, Y. et al. "An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation." Organic Syntheses, 2007, 84, 256. Link

• Corey, E. J. & Venkateswarlu, A. "Protection of Hydroxyl Groups as tert-Butyldimethylsilyl Ethers." Journal of the American Chemical Society, 1972, 94(17), 6190–6191. Link

• Greene, T. W. & Wuts, P. G. M. "Protective Groups in Organic Synthesis," 4th Ed., Wiley-Interscience, 2006. (General reference for silyl/acetal stability).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

A Researcher's Guide to Orthogonal Deprotection: Selectively Cleaving TMS Ethers in the Presence of TBDMS Ethers

In the intricate landscape of multi-step organic synthesis, the strategic use of protecting groups is paramount. The ability to mask a reactive functional group, perform chemistry elsewhere in the molecule, and then selectively unmask the original group is a foundational concept. Orthogonal deprotection—the selective removal of one protecting group in the presence of others—offers a higher level of synthetic control. This guide provides an in-depth comparison of methods for the orthogonal deprotection of trimethylsilyl (TMS) ethers in the presence of the more robust tert-butyldimethylsilyl (TBDMS) ethers, a common challenge in complex molecule synthesis.

A note on nomenclature: This guide addresses the selective cleavage of the trimethylsilyl (TMS) group. While the query specified "TMSOM," this is an uncommon designation. The principles discussed here apply to the standard TMS ether, which provides a classic and well-documented case study in orthogonal silyl ether deprotection against the TBDMS group.

The Principle of Differential Stability: Why Steric Hindrance is Key

The ability to selectively cleave a TMS ether while a TBDMS ether remains intact stems directly from the difference in steric bulk around their respective silicon atoms. The TBDMS group features a bulky tert-butyl substituent, which effectively shields the silicon-oxygen bond from the approach of nucleophiles or acid catalysts.[1][2] In contrast, the TMS group's three methyl substituents offer significantly less steric protection.[1]

This structural difference leads to a vast disparity in hydrolytic stability. The tert-butyldimethylsilyloxy (TBDMS) group is approximately 10,000 times more stable towards hydrolysis than the trimethylsilyloxy (TMS) group.[1][3] This dramatic difference is the cornerstone of their orthogonal relationship, allowing chemists to use mild, finely-tuned conditions to cleave the more labile TMS ether selectively.

Caption: Steric shielding comparison between TMS and TBDMS ethers.

Mechanism of Silyl Ether Cleavage

The cleavage of silyl ethers can generally proceed through two primary pathways: acid-catalyzed hydrolysis or fluoride-mediated cleavage.[4][5][6] Understanding these mechanisms is crucial for designing selective deprotection strategies.

Acid-Catalyzed Cleavage

Under acidic conditions, the ether oxygen is first protonated, making it a better leaving group.[5][7] A nucleophile (often the solvent, like water or methanol) then attacks the silicon atom. This process is highly sensitive to steric hindrance, making the less-hindered TMS group far more susceptible to cleavage than the bulky TBDMS group.[8]

Caption: Mechanism of acid-catalyzed silyl ether deprotection.

Fluoride-Mediated Cleavage

Fluoride ions have an exceptionally high affinity for silicon, forming a very strong Si-F bond.[9] The deprotection is driven by the nucleophilic attack of fluoride on the silicon atom, forming a pentacoordinate siliconate intermediate which then collapses to release the alkoxide.[8] While highly effective for most silyl ethers, including TBDMS, the rate can be modulated by reaction conditions to achieve selectivity.

Comparison of Selective Deprotection Methods

The key to orthogonal deprotection is choosing a reagent system that operates in the window of reactivity where the TMS ether is cleaved rapidly while the TBDMS ether reacts slowly or not at all.

Reagent System	Solvent	Typical Conditions	Selectivity Principle & Remarks
K₂CO₃ / MeOH	Methanol	Room Temp, 1-3h	Mildly basic methanolysis. Highly selective for TMS over TBDMS. A very common and reliable method.
Acetic Acid / THF / H₂O	THF/Water	Room Temp	Mildly acidic hydrolysis. The rate is highly dependent on the acid concentration and water content.[9]
Pyridinium p-toluenesulfonate (PPTS)	Methanol or Ethanol	Room Temp	Mildly acidic catalyst that is often effective for cleaving TMS groups while leaving TBDMS and even TIPS groups intact.[8]
Formic Acid (5-10%)	Methanol or DCM	Room Temp, 1-2h	Effective for selective deprotection of other silyl ethers like TES in the presence of TBDMS, indicating its utility for the more labile TMS group.[10]
Oxone® / aq. Methanol	Methanol/Water	Room Temp	Selectively cleaves primary TBDMS ethers, suggesting it would be highly effective and fast for primary TMS ethers while leaving secondary/tertiary TBDMS ethers untouched.[11][12]
1-Benzyl-4-aza-1-azoniabicyclo[2.2.2]octane dichromate (BAABOD)	Solvent-free	Grinding, <1 min	A specialized reagent shown to be highly efficient and selective for TMS ether cleavage under solvent-free conditions.

Field-Proven Experimental Protocols

The following protocols are designed as self-validating systems. Success is defined by the clean conversion of the starting material to the desired product with minimal-to-no cleavage of the TBDMS group, as monitored by Thin-Layer Chromatography (TLC).

Protocol 1: Mild Methanolysis using K₂CO₃

This is often the first method of choice due to its simplicity, low cost, and high selectivity.

• Materials:

  • Substrate with both TMS and TBDMS ethers (1.0 eq)

  • Anhydrous Methanol (MeOH)

  • Potassium Carbonate (K₂CO₃, anhydrous powder, 0.1-0.5 eq)

• Methodology:

  • Dissolve the substrate in anhydrous methanol (approx. 0.1 M solution) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen).

  • Add potassium carbonate to the stirred solution.

  • Monitor the reaction progress by TLC, observing the disappearance of the starting material and the appearance of a more polar spot corresponding to the deprotected alcohol. The TBDMS-protected analogue should remain unchanged.

  • Upon completion (typically 1-3 hours), neutralize the reaction by adding a few drops of acetic acid or by filtering through a short plug of silica gel.

  • Concentrate the filtrate under reduced pressure.

  • Purify the product by flash column chromatography if necessary.

Protocol 2: Mild Acid-Catalyzed Hydrolysis using PPTS

This method is excellent for substrates that may be sensitive to even mildly basic conditions.

• Materials:

  • Substrate with both TMS and TBDMS ethers (1.0 eq)

  • Anhydrous Ethanol (EtOH) or Methanol (MeOH)

  • Pyridinium p-toluenesulfonate (PPTS, 0.1 eq)

• Methodology:

  • Dissolve the substrate in anhydrous ethanol or methanol (0.1 M) in a round-bottom flask.

  • Add PPTS to the solution and stir at room temperature.

  • Monitor the reaction closely by TLC. This reaction is typically slower than the K₂CO₃ method.

  • Once the TMS ether is cleaved, quench the reaction by adding a mild base, such as a saturated aqueous solution of sodium bicarbonate.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

  • Purify via flash column chromatography.

Caption: Decision workflow for selective TMS ether deprotection.

Trustworthiness: Troubleshooting & Side Reactions

• Incomplete Deprotection: If a reaction is sluggish, gentle warming (to ~40 °C) can be effective. However, this may begin to compromise selectivity, so careful monitoring is essential. For sterically hindered TMS ethers, longer reaction times or a stronger reagent system may be required.

• Loss of TBDMS Group: If the TBDMS group is also cleaved, the conditions are too harsh. Reduce the amount of catalyst, lower the temperature, or switch to a milder solvent system.

• Silyl Migration: Under certain conditions, silyl groups can migrate between nearby hydroxyl groups. This is generally faster for less-hindered groups like TMS.[1] Using non-polar solvents and mild, aprotic conditions can minimize this side reaction.

Conclusion

The orthogonal deprotection of a TMS ether in the presence of a TBDMS ether is a reliable and frequently employed strategy in modern organic synthesis. The vast difference in stability, driven by steric hindrance, allows for the use of exceptionally mild and selective conditions. For most applications, mild methanolysis with a catalytic amount of K₂CO₃ provides a fast, clean, and economical solution. For base-sensitive substrates, mildly acidic catalysts like PPTS offer an excellent alternative. By understanding the principles of steric shielding and reaction mechanisms, researchers can confidently select and execute a deprotection strategy that preserves molecular integrity and advances their synthetic goals.

References

• A Technical Guide to Trimethylsilyl (TMS) and Tert-butyldimethylsilyl (TBDMS) Protecting Groups in Organic Synthesis - Benchchem.
• An efficient method for selective deprotection of trimethylsilyl ethers, tetrahydropyranyl ethers, ethylene acetals and ketals u.
• Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride | Aure Chemical.
• A Mild and Chemoselective Method for the Deprotection of Tertbutyldimethylsilyl (Tbdms) Ethers Using Iron(III)
• Synthesis and Cleavage of Ethers - Longdom Publishing.
• Selective Cleavage of tert-Butyldimethylsilyl Ethers with Neutral Alumina - ResearchG
• Silyl Ethers Definition - Organic Chemistry Key Term |... - Fiveable.
• Reactions of Ethers-Ether Cleavage - Chemistry Steps.
• tert-Butyldimethylsilyl Ethers - Organic Chemistry Portal.
• A Guide to Orthogonal Protection and Deprotection of Silyl Ethers - Benchchem.
• Cleavage of Ethers - Organic Chemistry - Jack Westin.
• Ether cleavage - Wikipedia.
• A Mild, Efficient, Inexpensive, and Selective Cleavage of Primary tert-Butyldimethylsilyl Ethers by Oxone in Aqueous Methanol - Organic Chemistry Portal.
• TBS Protecting Group: TBS Protection & Deprotection – - Total Synthesis.
• Chemoselective Deprotection of Triethylsilyl Ethers - PMC - NIH.
• Technical Support Center: Stability of t-Butylsilyl Ethers - Benchchem.
• Cleavage Of Ethers With Acid - Master Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fiveable.me [fiveable.me]
• 3. Protecting Groups in Organic Chemistry: The Role of Trimethylsilyl Chloride | Aure Chemical [aurechem.com]
• 4. longdom.org [longdom.org]
• 5. jackwestin.com [jackwestin.com]
• 6. Ether cleavage - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. total-synthesis.com [total-synthesis.com]
• 9. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 10. Chemoselective Deprotection of Triethylsilyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Mild, Efficient, Inexpensive, and Selective Cleavage of Primary tert-Butyldimethylsilyl Ethers by Oxone in Aqueous Methanol [organic-chemistry.org]
• 12. benchchem.com [benchchem.com]

A Senior Application Scientist's Guide to the Infrared Spectrum Analysis of (Chloromethoxy)trimethylsilane

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the infrared (IR) spectrum of (Chloromethoxy)trimethylsilane, a versatile reagent for the introduction of the methoxymethyl (MOM) protecting group. As a senior application scientist, my objective is to move beyond a simple recitation of spectral data. Instead, this document elucidates the causal relationships between molecular structure and vibrational frequencies, offers a practical comparison with common alternatives, and provides actionable experimental protocols. The integrity of any chemical synthesis relies on the unambiguous characterization of its reagents and products; this guide is designed to establish Fourier-Transform Infrared (FTIR) spectroscopy as a first-line, self-validating system for achieving that certainty.

Section 1: Foundational Principles of the (Chloromethoxy)trimethylsilane Spectrum

(Chloromethoxy)trimethylsilane, with the structure (CH₃)₃Si-O-CH₂-Cl, possesses several distinct functional groups that give rise to a unique and identifiable IR fingerprint. The key to its analysis lies in recognizing the characteristic absorptions of the trimethylsilyl group, the central Si-O-C ether linkage, and the terminal chloromethyl group.

The intensity of an IR absorption band is proportional to the change in the dipole moment during the vibration. Due to the high polarity of the Si-O and C-Cl bonds, and the various C-H bonds, this molecule presents several strong and diagnostically useful peaks.

Section 2: Detailed IR Spectrum Analysis of (Chloromethoxy)trimethylsilane

While a publicly available, fully assigned spectrum for (Chloromethoxy)trimethylsilane (CAS No. 14795-46-1 or 23586-77-8) is not commonly published, its spectrum can be reliably predicted by analyzing its constituent functional groups. This approach is often necessary for specialized reagents and demonstrates a foundational understanding of vibrational spectroscopy.

The expected characteristic absorption bands are summarized below.

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Comments
2965-2955	Medium	C-H Asymmetric Stretch (in -CH₃)	Typical for methyl groups attached to silicon.
2905-2895	Weak	C-H Symmetric Stretch (in -CH₃)	Often appears as a shoulder on the more intense asymmetric stretching band.
~1260	Strong	Si-CH₃ Symmetric Bend (Umbrella Mode)	A highly characteristic and strong peak for the trimethylsilyl moiety. Its presence is a strong indicator of the -Si(CH₃)₃ group.
~1100-1050	Strong	Si-O-C Asymmetric Stretch	This is the most diagnostic peak for this molecule. The large dipole moment of the Si-O bond results in a very strong absorption, confirming the alkoxysilane structure.[1][2][3]
~845	Strong	Si-CH₃ Rock	Another strong and characteristic absorption for the trimethylsilyl group. Often seen alongside the ~1260 cm⁻¹ peak.
~760	Medium	Si-C Stretch	Relates to the stretching of the silicon-carbon bonds.[4]
750-650	Medium-Weak	C-Cl Stretch	The position of the carbon-chlorine stretch can be variable and falls in the complex fingerprint region. It is generally of medium to weak intensity.

Causality Behind Key Peaks:

• The Si-O-C Linkage: The defining feature of the (Chloromethoxy)trimethylsilane spectrum is the intense absorption band between 1050 and 1100 cm⁻¹.[1][2][3] This peak arises from the asymmetric stretching of the Si-O-C bond system. The significant difference in electronegativity between silicon (1.90) and oxygen (3.44) creates a highly polar bond, leading to a large change in dipole moment during vibration and, consequently, a very strong absorption. This peak is the primary feature used to differentiate it from its non-oxygenated isomer, (chloromethyl)trimethylsilane.

• The Trimethylsilyl "Fingerprint": The combination of a strong band at ~1260 cm⁻¹ (symmetric CH₃ bend) and another strong band at ~845 cm⁻¹ (CH₃ rock) is the classic signature of a trimethylsilyl group. The presence of both peaks provides high confidence in the existence of the (CH₃)₃Si- moiety.

Section 3: Comparative Analysis with Alternative Reagents

The utility of IR analysis is most apparent when comparing the target molecule to its alternatives or potential impurities. The two most relevant comparators are Methoxymethyl chloride (MOM-Cl), a traditional MOM-protecting agent, and (Chloromethyl)trimethylsilane, a structural isomer.

Functional Group/Vibration	(Chloromethoxy)trimethylsilane	Methoxymethyl Chloride (MOM-Cl)	(Chloromethyl)trimethylsilane
Si-O-C Asymmetric Stretch	~1100-1050 cm⁻¹ (Very Strong)	Absent	Absent
Si-CH₃ Bending/Rocking	~1260 cm⁻¹ & ~845 cm⁻¹ (Strong)	Absent	~1245 cm⁻¹ & ~850 cm⁻¹ (Strong) [5]
C-O-C Asymmetric Stretch	Masked by Si-O-C stretch	~1100-1050 cm⁻¹ (Strong)	Absent
C-Cl Stretch	~750-650 cm⁻¹ (Medium-Weak)	~750-650 cm⁻¹ (Medium-Weak)	~750-650 cm⁻¹ (Medium-Weak)
Si-CH₂-Cl Stretch	Absent	Absent	~1245 cm⁻¹[5]

Key Distinctions:

• (Chloromethoxy)trimethylsilane vs. MOM-Cl: The presence of the strong Si-CH₃ bands at ~1260 and ~845 cm⁻¹ provides an unambiguous way to distinguish the silylated reagent from traditional MOM-Cl.[6][7] While both will show a strong ether stretch in the 1100-1050 cm⁻¹ region, only (Chloromethoxy)trimethylsilane will exhibit the trimethylsilyl fingerprint.

• (Chloromethoxy)trimethylsilane vs. (Chloromethyl)trimethylsilane: This is a critical comparison between isomers. The key differentiator is the oxygen atom. (Chloromethoxy)trimethylsilane has a very strong Si-O-C stretch around 1080 cm⁻¹.[2] In contrast, (Chloromethyl)trimethylsilane lacks this feature entirely and instead has a Si-CH₂Cl linkage, with a characteristic Si-CH₂Cl stretch around 1245 cm⁻¹.[5] This single spectral region provides a definitive method for confirming the correct isomer.

Section 4: Practical Application: Monitoring Alcohol Protection

A primary use of (Chloromethoxy)trimethylsilane is the protection of alcohols. FTIR spectroscopy is an ideal tool for in-situ or at-line monitoring of this reaction, providing a self-validating system to track its progress.

The Reaction: R-OH + (CH₃)₃Si-O-CH₂-Cl → R-O-CH₂-O-Si(CH₃)₃ + HCl

Spectral Changes to Monitor:

• Disappearance of Starting Material: The broad O-H stretching band of the starting alcohol, typically found between 3600-3200 cm⁻¹, will decrease in intensity as the reaction proceeds. Its complete disappearance is a strong indicator of reaction completion.

• Appearance of Product: The formation of the silyl-MOM ether product will be marked by the appearance of the key signatures of (Chloromethoxy)trimethylsilane, most notably the strong Si-O-C stretch (~1100-1050 cm⁻¹) and the Si-CH₃ bands (~1260 and ~845 cm⁻¹).

Sources

• 1. Reinvigorating Photo-Activated R-Alkoxysilanes Containing 2-Nitrobenzyl Protecting Groups as Stable Precursors for Photo-Driven Si–O Bond Formation in Polymerization and Surface Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. zmsilane.com [zmsilane.com]
• 6. Chloromethyl Methyl Ether | C2H5ClO | CID 7864 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Methane, chloromethoxy- [webbook.nist.gov]

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation of TMSOM Ethers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, particularly within metabolomics and steroid analysis, the derivatization of polar analytes is a critical step to enhance volatility and thermal stability for gas chromatography-mass spectrometry (GC-MS). Among the plethora of derivatization techniques, the formation of trimethylsilyl (TMS) ethers is a cornerstone. However, for carbonyl-containing compounds, a two-step derivatization process involving oximation followed by silylation to form trimethylsilyl oxime (TMSOM) ethers offers distinct advantages in terms of chromatographic resolution and mass spectral interpretability.

This guide provides an in-depth technical comparison of the mass spectrometric fragmentation patterns of TMSOM ethers against other common silyl derivatives. We will delve into the mechanistic underpinnings of these fragmentation pathways, supported by experimental data, to provide a robust framework for compound identification and structural elucidation.

The Rationale for TMSOM Derivatization: Beyond Simple Silylation

For compounds bearing hydroxyl groups, direct silylation to form TMS ethers is often sufficient. However, for molecules containing ketone or aldehyde functionalities, direct silylation can lead to the formation of multiple enol-TMS ether isomers, resulting in chromatographic peak splitting and complicating quantitative analysis.

Methoximation, the reaction of a carbonyl group with methoxyamine hydrochloride, precedes silylation and effectively "locks" the carbonyl group as a methoxime. Subsequent silylation of any hydroxyl groups then proceeds to form the TMSOM-TMS derivative. This two-step process ensures a single, stable derivative for each analyte, leading to sharp, symmetrical chromatographic peaks.[1]

Core Fragmentation Pathways of TMS Ethers: A Foundation

Before dissecting the specific patterns of TMSOM ethers, it is essential to understand the fundamental fragmentation behavior of simple TMS ethers under electron ionization (EI).

• The Ubiquitous Trimethylsilyl Cation (m/z 73): The most characteristic ion in the mass spectra of TMS derivatives is the trimethylsilyl cation, [(CH3)3Si]+, at m/z 73. This stable ion is often the base peak, especially in the absence of other strongly directing fragmentation pathways.[2]

• Loss of a Methyl Radical ([M-15]+): A common fragmentation pathway is the loss of a methyl radical from the TMS group, resulting in an [M-15]+ ion. This ion is frequently observed and can be a reliable indicator of the molecular weight of the derivatized analyte.

• Alpha-Cleavage (α-cleavage): Cleavage of the C-C bond alpha to the silyloxy group is a significant fragmentation route. The charge is typically retained by the silicon-containing fragment.

• Rearrangement Reactions: TMS groups are known for their migratory aptitude, leading to various rearrangement reactions. A notable example is the loss of trimethylsilanol (TMSOH, 90 Da), particularly from sterically hindered TMS ethers or in the presence of another active hydrogen.

Decoding the Fragmentation Patterns of TMSOM Ethers

The introduction of the oxime functionality significantly influences the fragmentation cascade, providing unique and structurally informative ions. The fragmentation of TMSOM ethers is a composite of the behaviors of both the oxime and the TMS ether moieties, often initiated by ionization at the nitrogen or oxygen atoms.

The McLafferty Rearrangement: A Key Diagnostic Tool

One of the most powerful fragmentation mechanisms for TMSOM ethers is the McLafferty rearrangement. This rearrangement involves the transfer of a γ-hydrogen atom to the oxime nitrogen via a six-membered transition state, followed by cleavage of the β-bond.[3][4][5]

The propensity for the McLafferty rearrangement is influenced by several factors, including the presence of an oxygen atom at the β-position and whether the original carbonyl was a ketone or an aldehyde.[3] This rearrangement is particularly useful for determining the structure of the carbon chain adjacent to the original carbonyl group.

Workflow for TMSOM Derivatization

Caption: A typical two-step derivatization workflow for analytes containing carbonyl and hydroxyl groups.

Characteristic Fragment Ions in TMSOM Ethers

The mass spectra of TMSOM ethers are often characterized by a series of specific fragment ions that provide valuable structural information. For example, in the analysis of ketosteroids, TMSOM derivatives have been shown to provide a significantly higher response (1.4 to 4.25 times) compared to their simple TMS-ether counterparts, enhancing sensitivity.[6]

Ion/Loss	Description	Structural Significance
[M]+	Molecular Ion	Often weak or absent in EI, but its determination is crucial for identifying the underivatized molecule.
[M-15]+	Loss of a methyl radical	Indicates the presence of a TMS group.
[M-31]+	Loss of a methoxy radical (•OCH3)	A characteristic fragmentation of methoximes, confirming the derivatization of a carbonyl group.
[M-90]+	Loss of trimethylsilanol (TMSOH)	Suggests the presence of a TMS ether, often from a sterically hindered hydroxyl group.
m/z 73	Trimethylsilyl cation [(CH3)3Si]+	A hallmark of TMS derivatives, often the base peak.
McLafferty Rearrangement Ions	Various m/z values	Highly diagnostic for the structure of the carbon chain adjacent to the original carbonyl group.

Comparative Fragmentation: TMSOM vs. Other Silyl Ethers

The choice of silylating agent can significantly impact the resulting fragmentation pattern, offering a trade-off between stability and the generation of structurally informative ions.

TMSOM vs. TBDMSOM Ethers

tert-Butyldimethylsilyl (TBDMS) ethers are known for their greater hydrolytic stability compared to TMS ethers. This stability also influences their fragmentation.

• [M-57]+ Ion: The most prominent feature in the mass spectra of TBDMS derivatives is the loss of a tert-butyl radical (57 Da), resulting in a significant [M-57]+ ion. This ion is often more abundant than the [M-15]+ ion in TMS derivatives and can be a more reliable indicator of the molecular weight, especially when the molecular ion is absent.

• Reduced Fragmentation: In general, TBDMS derivatives exhibit less extensive fragmentation compared to TMS derivatives. This can be advantageous for preserving the molecular ion but may provide less structural information from fragment ions.

For compounds where the McLafferty rearrangement is a key diagnostic tool, the use of a TBDMS protecting group on the oxime can alter the fragmentation cascade. For instance, in some cases, the McLafferty rearrangement is accompanied by the loss of the tert-butyl radical.[3]

Fragmentation of a Generic TMSOM Ether

Sources

• 1. A PGE2-derivative for quantitative gas chromatographic mass spectrometric measurement in the selected ion monitoring mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GC-EI-MS datasets of trimethylsilyl (TMS) and tert-butyl dimethyl silyl (TBDMS) derivatives for development of machine learning-based compound identification approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling (Chloromethoxy)trimethylsilane

As a Senior Application Scientist, I recognize that handling highly reactive alkylating agents requires more than just following a safety data sheet—it requires a mechanistic understanding of the chemical’s behavior under real-world laboratory conditions.

(Chloromethoxy)trimethylsilane (CAS: 23586-77-8) [1] is a highly volatile, corrosive, and flammable reagent frequently used in drug development and advanced organic synthesis. However, its primary hazard is not its flammability, but its hydrolysis pathway . When exposed to ambient moisture, this compound degrades into formaldehyde and hydrogen chloride (HCl). Under acidic conditions, these byproducts can recombine to form bis(chloromethyl) ether (BCME) , an extremely potent, OSHA-regulated Group 1 human carcinogen [2].

To ensure absolute safety, your operational protocols must be designed as self-validating systems that proactively break the causality chain of BCME formation.

Mechanistic Hazard Profile & Causality

Understanding the degradation pathway of (Chloromethoxy)trimethylsilane is critical. The reaction with water is highly exothermic and rapid. If the resulting HCl is not immediately neutralized, the local drop in pH catalyzes the secondary equilibrium reaction between formaldehyde and HCl, generating BCME. Even trace exposure to BCME can result in severe pulmonary edema and long-term carcinogenic effects [5].

Figure 1: Hydrolysis pathway of (Chloromethoxy)trimethylsilane forming carcinogenic BCME.

Quantitative Data & PPE Matrix

According to the National Research Council's Prudent Practices in the Laboratory[3], highly reactive chemicals require stringent administrative and engineering controls. Standard laboratory PPE is insufficient for handling halogenated silanes.

Parameter / PPE Requirement	Specification	Causality / Safety Implication
Molecular Weight	138.67 g/mol	Vapors are significantly heavier than air; creates a severe risk of pooling in unventilated areas.
Inner Glove (Dexterity)	Nitrile (Breakthrough < 10 min)	Unsuitable for primary protection; rapid permeation by halogenated silanes. Used only for biological barrier.
Outer Glove (Chemical)	Butyl Rubber (Breakthrough > 240 min)	Mandatory outer glove; provides robust, verified resistance against alkylating agents and chlorinated ethers.
Respiratory Protection	NIOSH Multi-Gas / SAR	Required if fume hood face velocity drops below 80 fpm. Protects against volatile HCl and BCME vapors.
Quench Solution Target	pH > 10 (10% NaOH)	An alkaline environment instantly neutralizes HCl, breaking the thermodynamic pathway to BCME formation.

Operational Workflow: Step-by-Step Handling Procedure

OSHA's Chemical Hygiene guidelines [4] dictate that operations involving pro-carcinogenic substances must be conducted in isolated, highly controlled environments.

Figure 2: Standard operating procedure for the safe handling of (Chloromethoxy)trimethylsilane.

Step 1: Environmental Preparation & System Validation

• Causality: Ambient moisture introduces the immediate risk of hydrolysis and BCME formation.

• Action: Purge all glassware in a drying oven (120°C) overnight. Assemble the apparatus while hot and cool under a continuous flow of high-purity Argon. Verify that the fume hood face velocity is strictly between 80–100 fpm and that the sash is pulled down to the lowest workable height.

Step 2: PPE Donning Sequence

• Causality: Chlorosilanes are corrosive, highly skin-penetrating, and bypass standard latex/nitrile barriers.

• Action: Inspect and don heavy-duty Butyl rubber gloves over standard disposable nitrile gloves. Don a flame-resistant (FR) lab coat, a chemical-resistant apron, and a full-face shield over splash-proof safety goggles.

Step 3: Inert Atmosphere Transfer (Schlenk Technique)

• Causality: Standard syringe transfers can introduce micro-bubbles of moist air, initiating localized degradation inside the reagent bottle.

• Action: Utilize a stainless-steel cannula transfer system under positive Argon pressure. Ensure the receiving flask is equipped with a pressure-relief bubbler filled with mineral oil to vent any displaced inert gas safely without allowing atmospheric moisture back in.

Step 4: Post-Reaction Quenching (Decontamination)

• Causality: Unreacted silane must be destroyed without allowing HCl and formaldehyde to accumulate. Acidic quenching environments promote BCME synthesis.

• Action: Slowly transfer the residual reaction mixture via cannula into a violently stirred ice-bath solution of 10% NaOH (or saturated KOH/Isopropanol). The high pH instantly neutralizes the evolving HCl, permanently breaking the thermodynamic pathway to BCME. Validate the final solution with pH paper to ensure pH > 10.

Step 5: Waste Segregation

• Causality: Mixing this quenched waste with routine acidic waste could lower the pH and inadvertently generate BCME in the waste carboy.

• Action: Store the quenched, alkaline aqueous waste in a clearly labeled, vented, high-density polyethylene (HDPE) container. Label explicitly as: "Halogenated Aqueous Waste - Highly Basic - Contains Siloxanes / Do Not Mix with Acids."

References

• Guidechem. "chloromethoxy(trimethyl)silane 23586-77-8 wiki - Guidechem.
• Wikipedia. "Bis(chloromethyl) ether - Wikipedia.
• National Research Council. "Prudent Practices in the Laboratory - NCBI Bookshelf - NIH.
• Occupational Safety and Health Administration. "1910.
• Santa Cruz Biotechnology. "Bis(chloromethyl) Ether: PRODUCT USE.